2'-Methyl-1H,1'H-[2,5']bibenzoimidazolyl-5-ylamine

• CAS: 505078-87-5

Core Science & Biosynthesis

An In-depth Technical Guide to the Thermodynamic Stability of 2'-Methyl-1H,1'H-[2,5']bibenzoimidazolyl-5-ylamine

Introduction: The Imperative of Stability in Drug Development

In the landscape of pharmaceutical development, the intrinsic stability of an active pharmaceutical ingredient (API) is a cornerstone of its therapeutic potential and commercial viability. Thermodynamic stability dictates a molecule's shelf-life, formulation requirements, and ultimately, its safety and efficacy profile. This guide provides a comprehensive framework for assessing the thermodynamic stability of 2'-Methyl-1H,1'H-[2,5']bibenzoimidazolyl-5-ylamine, a complex heterocyclic compound. While specific data for this exact molecule is not extensively published, the principles and methodologies outlined herein are derived from established best practices for analogous benzimidazole-based structures and serve as a robust blueprint for its characterization.

Benzimidazole derivatives are of significant interest in medicinal chemistry, often investigated for antimicrobial, kinase inhibition, and other therapeutic applications.[1][2][3] Understanding their stability is not merely a regulatory requirement but a fundamental aspect of drug design and development.[4][5][6] This document will detail the critical experimental protocols and theoretical underpinnings necessary to build a complete stability profile for this promising compound.

Part 1: Foundational Physicochemical Characterization

Before embarking on thermal and chemical degradation studies, a baseline understanding of the compound's fundamental physicochemical properties is essential. These parameters influence every subsequent stability test.

pKa Determination

The acid-base dissociation constant (pKa) is critical, as the ionization state of a molecule affects its solubility, absorption, and susceptibility to pH-driven degradation. Benzimidazoles possess multiple ionizable groups, and their pKa values can be determined using techniques like capillary electrophoresis or UV-spectrophotometry.[7]

Solubility Profile

Solubility is a key determinant of bioavailability and formulation design. The equilibrium solubility of 2'-Methyl-1H,1'H-[2,5']bibenzoimidazolyl-5-ylamine should be determined in various media, including:

• Aqueous buffers across a physiologically relevant pH range (e.g., pH 1.2, 4.5, 6.8, 7.4).

• Biorelevant media (e.g., FaSSIF, FeSSIF).

• Common pharmaceutical solvents and co-solvents.

Part 2: Solid-State Thermal Stability Assessment

Solid-state stability is paramount for the handling, storage, and formulation of the API. Differential Scanning Calorimetry (DSC) and Thermogravimetric Analysis (TGA) are the principal techniques for this evaluation.[8]

Differential Scanning Calorimetry (DSC)

DSC measures the difference in heat flow between a sample and a reference as a function of temperature, revealing key thermal events.[9][10][11] It is invaluable for identifying melting points, polymorphic transitions, and decomposition events.[12][13]

• Sample Preparation: Accurately weigh 2-5 mg of the compound into a standard aluminum DSC pan.

• Encapsulation: Hermetically seal the pan to ensure a closed system.

• Instrument Setup: Place the sample pan and an empty reference pan into the DSC cell.

• Thermal Program:

  • Equilibrate the cell at a starting temperature (e.g., 25 °C).

  • Ramp the temperature at a controlled rate, typically 10 °C/min, to a final temperature well above the expected melting or decomposition point (e.g., 350 °C).

  • Maintain a constant inert atmosphere by purging with nitrogen gas (e.g., at 50 mL/min).

• Data Analysis: Analyze the resulting thermogram for endothermic (melting, desolvation) and exothermic (crystallization, decomposition) events.

DSC Experimental Workflow.

Thermogravimetric Analysis (TGA)

TGA measures the change in a sample's mass as a function of temperature, quantifying mass loss associated with desolvation, dehydration, or decomposition.[5][14][15]

• Sample Preparation: Weigh approximately 5-10 mg of the compound into a ceramic or platinum TGA crucible.[16]

• Instrument Setup: Place the crucible onto the TGA's microbalance.

• Thermal Program:

  • Heat the sample from ambient temperature (e.g., 25 °C) to a high temperature (e.g., 600 °C) at a controlled rate (e.g., 10 °C/min).

  • Maintain a controlled atmosphere (e.g., nitrogen) to prevent oxidative degradation.[5]

• Data Analysis: Plot the percentage of weight loss versus temperature. Analyze the resulting curve to determine the temperatures at which significant mass loss occurs.

TGA Experimental Workflow.

Interpreting Thermal Data

The combination of DSC and TGA provides a comprehensive thermal profile. For example, a sharp endotherm on a DSC curve corresponding to the melting point, with no prior mass loss on the TGA curve, suggests a stable, anhydrous crystalline form. Conversely, mass loss in TGA at temperatures below the melting point indicates the presence of solvates or hydrates.

Parameter	Method	Typical Result	Interpretation
Melting Point (Tm)	DSC	Sharp endothermic peak	Indicates the transition from solid to liquid phase; a high Tm often correlates with greater lattice stability.
Decomposition Onset (Td)	TGA	Temperature at ~5% mass loss	The temperature at which significant thermal degradation begins.[8]
Residual Solvents/Water	TGA	Mass loss at T < 150°C	Quantifies the amount of volatile components in the solid material.[15]
Polymorphic Transitions	DSC	Endothermic or exothermic events prior to melting	Reveals the existence of different crystalline forms, which can have different stabilities.[12]

Part 3: Solution-State Stability & Forced Degradation

Assessing stability in solution is crucial for predicting behavior during formulation and in physiological environments. Forced degradation, or stress testing, is an essential component of this evaluation, designed to accelerate degradation pathways to identify potential degradants and establish the stability-indicating nature of analytical methods.[4][6][17] These studies are mandated by regulatory bodies like the International Council for Harmonisation (ICH).[18][19][20][21][22]

Forced Degradation Conditions

The compound should be subjected to a range of stress conditions to probe its susceptibility to hydrolysis, oxidation, and photolysis.[17][23]

• Acidic Hydrolysis: 0.1 M HCl at elevated temperature (e.g., 60-80 °C).

• Basic Hydrolysis: 0.1 M NaOH at room or elevated temperature.

• Oxidative Degradation: 3% Hydrogen Peroxide (H₂O₂) at room temperature.

• Thermal Degradation (in solution): Heating the drug solution at a high temperature (e.g., 80 °C).

• Photostability: Exposing the solid and solution samples to light providing an overall illumination of not less than 1.2 million lux hours and an integrated near ultraviolet energy of not less than 200 watt hours/square meter, as specified in ICH Q1B guidelines.[18][20]

The goal is to achieve a target degradation of 5-20%, which is sufficient to detect and characterize degradants without destroying the molecule entirely.[23][24]

Analytical Methodology

A stability-indicating analytical method, typically a reverse-phase High-Performance Liquid Chromatography (HPLC) method with UV or Mass Spectrometric (MS) detection, is required. This method must be able to separate the parent compound from all process impurities and degradation products.

• Preparation: Prepare solutions of the compound (e.g., at 1 mg/mL) in the respective stress media.

• Incubation: Store the solutions under the specified conditions for a defined period (e.g., 2, 4, 8, 24 hours). A control sample is stored under ambient conditions.

• Sampling: At each time point, withdraw an aliquot.

• Neutralization: Quench the reaction if necessary (e.g., neutralize acid/base samples).

• Analysis: Dilute the sample appropriately and analyze using the validated stability-indicating HPLC method.

• Evaluation: Compare the chromatograms of the stressed samples to the control. Calculate the percentage of degradation and the relative amounts of each degradation product formed.

Forced Degradation Study Logic Flow.

Conclusion

A thorough investigation of the thermodynamic stability of 2'-Methyl-1H,1'H-[2,5']bibenzoimidazolyl-5-ylamine requires a multi-faceted approach. By systematically applying the solid-state characterization techniques of DSC and TGA, alongside comprehensive solution-state forced degradation studies, a complete stability profile can be constructed. This data is indispensable for guiding formulation development, defining appropriate storage conditions and shelf-life, and ensuring the delivery of a safe and effective therapeutic agent. The protocols and frameworks presented in this guide provide the necessary tools for researchers and drug development professionals to confidently and rigorously assess the stability of this and other novel chemical entities.

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A Comprehensive Technical Guide to the Photophysical Characterization of 2'-Methyl-1H,1'H-[2,5']bibenzoimidazolyl-5-ylamine

The Benzimidazole Scaffold: A Cornerstone of Modern Drug Discovery

The benzimidazole core, consisting of a fused benzene and imidazole ring, is a structural motif of immense interest in pharmaceutical development.[1] Its resemblance to naturally occurring purines allows it to interact with a wide range of biological targets, leading to a vast array of documented pharmacological activities, including anticancer, antiviral, anti-inflammatory, and anthelmintic properties.[1][2] The linkage of two benzimidazole units to form a bibenzoimidazole system, as in the title compound, extends the conjugated π-system, which is often a prerequisite for desirable photophysical properties such as strong light absorption and fluorescence.

The specific molecule, 2'-Methyl-1H,1'H-[2,5']bibenzoimidazolyl-5-ylamine, incorporates key functional groups:

• The Bibenzoimidazole Core: Provides a planar, rigid structure conducive to high fluorescence quantum yields.

• The 5-Amine Group: A potent electron-donating group that can enhance molar absorptivity and tune the emission wavelength.

• The 2'-Methyl Group: A small alkyl group that can influence solubility and steric interactions without drastically altering the core electronic properties.

The unique arrangement of these features suggests significant potential for this molecule as a fluorescent probe for bioimaging or as a foundational scaffold for developing targeted therapeutic agents.[3][4]

Proposed Synthesis and Purification

A robust and reproducible synthesis is the first step in any rigorous characterization. While multiple synthetic routes to benzimidazoles exist, a common and effective method involves the condensation of an o-phenylenediamine with a carboxylic acid or its derivative under acidic conditions.[2][5] The proposed synthesis for the title compound would be a multi-step process.

Figure 1: Proposed synthetic workflow for 2'-Methyl-1H,1'H-[2,5']bibenzoimidazolyl-5-ylamine.

Post-synthesis, purification via column chromatography is critical. The purity of the sample is paramount for accurate photophysical measurements, as even trace fluorescent impurities can lead to significant artifacts in emission spectra and quantum yield calculations.[6]

Core Photophysical Characterization: A Methodological Approach

The following sections outline the essential experiments required to build a complete photophysical profile of the title compound.

Steady-State Spectroscopy

These techniques probe the time-averaged properties of the molecule in its ground and excited states.

Causality: This is the foundational measurement. A molecule must first absorb light to fluoresce. This experiment quantifies how strongly the molecule absorbs light at different wavelengths. The resulting spectrum reveals the electronic transitions available to the molecule, and the peak absorption wavelength (λabs) is essential for selecting the optimal excitation wavelength for all subsequent fluorescence experiments.

Experimental Protocol:

• Solvent Selection: Prepare dilute solutions of the compound in a range of solvents of varying polarity (e.g., cyclohexane, toluene, dichloromethane, acetonitrile, ethanol, and water). Solvent purity is critical to avoid interfering absorption.[6]

• Concentration Series: Prepare a series of concentrations (e.g., 1 µM to 20 µM) in a chosen solvent (e.g., ethanol) to verify adherence to the Beer-Lambert Law.

• Instrumentation: Use a dual-beam UV-Vis spectrophotometer.

• Measurement:

  • Record a baseline spectrum using a cuvette containing only the pure solvent.

  • Measure the absorbance of each sample from approximately 250 nm to 600 nm.

  • Ensure the maximum absorbance of the primary sample for analysis is below 1.0 to maintain linearity.

• Data Analysis:

  • Plot absorbance vs. concentration at λabs to confirm linearity.

  • Calculate the molar absorption coefficient (ε) in M-1cm-1 using the Beer-Lambert equation: A = εcl.

Causality: This experiment measures the light emitted by the molecule as it relaxes from an excited electronic state back to the ground state. It provides the emission spectrum (λem), which is characteristic of the fluorophore, and the Stokes shift—the energy difference between absorption and emission maxima. A large Stokes shift is highly desirable for applications like fluorescence microscopy to minimize self-absorption and simplify optical filter selection.[7]

Experimental Protocol:

• Sample Preparation: Use a dilute solution with an absorbance of <0.1 at the excitation wavelength to minimize inner-filter effects.[8]

• Instrumentation: Use a calibrated spectrofluorometer equipped with excitation and emission monochromators and a sensitive detector (e.g., a photomultiplier tube).

• Measurement:

  • Set the excitation wavelength to the λabs determined from the UV-Vis experiment.

  • Scan the emission monochromator over a range that covers the expected fluorescence (e.g., from λexc + 10 nm to 800 nm).

  • To obtain an excitation spectrum, set the emission monochromator to the determined λem and scan the excitation monochromator. This spectrum should ideally match the absorption spectrum, confirming the identity of the emitting species.

• Data Analysis:

  • Correct the raw emission spectra for the instrument's wavelength-dependent response.

  • Determine the peak emission wavelength (λem).

  • Calculate the Stokes Shift (in nm or cm-1): Stokes Shift = λem - λabs.

Determination of Fluorescence Quantum Yield (Φf)

Causality: The fluorescence quantum yield (Φf) is the most critical parameter for evaluating a fluorophore's efficiency. It is the ratio of photons emitted to photons absorbed, providing a direct measure of how effectively the molecule converts absorbed energy into fluorescent light.[9] A high Φf is essential for any application requiring a bright signal. The comparative method described here is the most accessible and widely used approach.[8][10]

Figure 2: Experimental workflow for relative fluorescence quantum yield (Φf) determination.

Experimental Protocol:

• Standard Selection: Choose a well-characterized fluorescence standard with known Φf whose absorption and emission spectra overlap with the sample. For a bibenzoimidazole likely emitting in the blue-green region, Quinine Sulfate in 0.5 M H2SO4 (Φf ≈ 0.54) is a common choice.

• Sample Preparation:

  • Prepare a stock solution of both the standard and the unknown sample in the same solvent, if possible. If solvents differ, a correction for the refractive index (η) is required.[8]

  • Prepare a series of 4-5 dilutions for both the standard and the unknown, ensuring their absorbance at the chosen excitation wavelength ranges from approximately 0.01 to 0.1.

• Measurement:

  • Measure the UV-Vis absorbance for all prepared solutions at the chosen excitation wavelength.

  • Measure the corrected fluorescence emission spectrum for each solution using the same instrument settings (excitation wavelength, slit widths).

• Data Analysis:

  • Integrate the area under the corrected emission curve for each spectrum.

  • For both the standard and the unknown, plot the integrated fluorescence intensity versus absorbance. The resulting plot should be linear.

  • Determine the gradient (slope) of the line for both the standard (GradST) and the unknown sample (GradX).

  • Calculate the quantum yield of the unknown sample (ΦX) using the following equation[8]: ΦX = ΦST * (GradX / GradST) * (ηX2 / ηST2) Where Φ is the quantum yield, Grad is the gradient, and η is the refractive index of the solvent.

Time-Resolved Spectroscopy

Causality: While steady-state methods provide an average picture, time-resolved techniques reveal the dynamics of the excited state. The fluorescence lifetime (τf) is the average time the molecule spends in the excited state before returning to the ground state. This parameter is sensitive to the molecular environment and can be used to distinguish fluorophores or detect quenching processes. For more complex systems, transient absorption spectroscopy can uncover ultrafast events like intersystem crossing to triplet states or excited-state proton transfer (ESIPT), which are known to occur in related benzimidazole systems.[11][12]

Methodology Overview:

• Fluorescence Lifetime (τf): Typically measured using Time-Correlated Single Photon Counting (TCSPC). This technique involves exciting the sample with a high-repetition-rate pulsed laser and measuring the arrival time of individual fluorescence photons relative to the excitation pulse. A histogram of these arrival times yields an exponential decay curve from which the lifetime is extracted.

• Transient Absorption (TA) Spectroscopy: This is a pump-probe technique.[13][14] An ultrashort, intense "pump" pulse excites the sample. A second, weaker "probe" pulse, delayed in time, measures the absorption of the transient excited species. By varying the delay between the pump and probe, one can track the formation and decay of excited states, triplets, and other transient species in real-time, from femtoseconds to nanoseconds.[13][15]

Data Presentation and Interpretation

All collected photophysical data should be summarized for clear interpretation and comparison.

Table 1: Summary of Photophysical Properties of 2'-Methyl-1H,1'H-[2,5']bibenzoimidazolyl-5-ylamine

Property	Symbol	Value (in Ethanol)	Value (in Cyclohexane)
Absorption Maximum	λabs	(Hypothetical) 350 nm	(Hypothetical) 340 nm
Molar Absorptivity	ε (at λabs)	(Hypothetical) 35,000 M-1cm-1	(Hypothetical) 33,000 M-1cm-1
Emission Maximum	λem	(Hypothetical) 450 nm	(Hypothetical) 410 nm
Stokes Shift	Δν	(Hypothetical) 100 nm (7189 cm-1)	(Hypothetical) 70 nm (5484 cm-1)
Fluorescence Quantum Yield	Φf	(Hypothetical) 0.65	(Hypothetical) 0.20

| Fluorescence Lifetime | τf | (Hypothetical) 3.5 ns | (Hypothetical) 1.8 ns |

Interpretation: The hypothetical shift in λem and the change in Φf between a polar solvent (ethanol) and a non-polar solvent (cyclohexane) would indicate a significant charge-transfer character in the excited state, a property that can be exploited for sensing applications.

Potential Applications in Research and Drug Development

A comprehensive photophysical profile enables the rational design of applications for the molecule.

Figure 3: Logical relationship between key photophysical properties and their resultant applications.

• Fluorescent Probes for Bioimaging: A high quantum yield and large Stokes shift would make the compound an excellent candidate for a fluorescent dye to stain cells or specific organelles for microscopy.[7][16] Its environmental sensitivity could be harnessed to report on local cellular environments, such as lipid droplets.[7]

• Scaffold for Drug Conjugates: The amine handle provides a convenient point for chemical conjugation. The fluorescent core could be attached to a non-fluorescent drug molecule to track its uptake, distribution, and target engagement within cells or tissues.

• High-Throughput Screening: The bright, stable fluorescence could be used to develop assays for drug discovery, where a change in fluorescence intensity or lifetime signals a binding event or enzymatic activity.

Conclusion

2'-Methyl-1H,1'H-[2,5']bibenzoimidazolyl-5-ylamine stands as a promising but underexplored molecule at the intersection of medicinal chemistry and photophysics. This guide provides the necessary scientific framework and detailed protocols to thoroughly characterize its properties. By systematically applying these methodologies, researchers can rigorously evaluate its potential and pave the way for its use as a sophisticated tool in cellular biology and a foundational scaffold in the development of next-generation diagnostics and therapeutics.

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History and discovery of bis-benzimidazole amine derivatives

An In-depth Technical Guide to the History and Discovery of Bis-Benzimidazole Amine Derivatives

Abstract

Bis-benzimidazole amine derivatives represent a significant class of heterocyclic compounds with a rich history rooted in the textile industry and blossoming into a cornerstone of molecular biology and drug discovery. Characterized by their high affinity for the minor groove of DNA, these molecules, most notably the Hoechst dyes, have been instrumental as fluorescent stains for visualizing cellular structures and have been extensively investigated for their therapeutic potential as antimicrobial, antiviral, and anticancer agents. This guide provides a comprehensive overview of the historical evolution, synthetic methodologies, mechanisms of action, and diverse applications of bis-benzimidazole amine derivatives, offering researchers and drug development professionals a detailed perspective on this important chemical scaffold.

Introduction: The Versatile Benzimidazole Scaffold

The benzimidazole core, a bicyclic aromatic system formed by the fusion of benzene and imidazole, is a privileged scaffold in medicinal chemistry due to its diverse pharmacological activities. Its structural similarity to naturally occurring purines allows it to readily interact with a variety of biological macromolecules. The fusion of two benzimidazole rings, often linked by a flexible amine-containing chain, gives rise to the bis-benzimidazole class of compounds. This unique architecture confers a crescent shape to the molecule, predisposing it to bind with high affinity and specificity to the minor groove of double-stranded DNA, a characteristic that underpins many of its biological effects.

A Serendipitous Beginning: From Textile Dyes to DNA Stains

The journey of bis-benzimidazole amine derivatives began not in a pharmaceutical laboratory, but in the chemical industry. In the early 20th century, chemists were primarily focused on the synthesis of novel dyes for the burgeoning textile industry. The inherent fluorescence of the benzimidazole scaffold made it an attractive chromophore.

It was in the 1970s that the true potential of these compounds in biology was unlocked. Scientists at the German company Hoechst AG, while screening a library of fluorescent compounds, identified a series of bis-benzimidazoles with remarkable properties. Two of these, Hoechst 33258 and Hoechst 33342, exhibited intense blue fluorescence upon binding to DNA. This discovery was a watershed moment, providing cell biologists with a powerful new tool for visualizing the genetic material within cells. The ability of Hoechst 33342 to permeate the cell membranes of living cells made it particularly valuable for studying the cell cycle and apoptosis in real-time.

Synthetic Strategies: Crafting the Bis-Benzimidazole Core

The synthesis of bis-benzimidazole amine derivatives has evolved over the years, with the Phillips condensation reaction remaining a cornerstone of many synthetic routes. This classical method involves the condensation of an o-phenylenediamine derivative with a dicarboxylic acid or its derivative under acidic conditions.

General Synthetic Workflow

The synthesis of a typical bis-benzimidazole amine derivative can be conceptualized in the following stages:

Protocols & Analytical Methods

Application Note &amp; Protocol: High-Performance Polybenzimidazoles from 2'-Methyl-1H,1'H-[2,5']bibenzoimidazolyl-5-ylamine

Abstract

This document provides a comprehensive guide for the synthesis and polymerization of a novel diamine monomer, 2'-Methyl-1H,1'H-[2,5']bibenzoimidazolyl-5-ylamine, for the preparation of high-performance polybenzimidazoles (PBIs). PBIs are a class of heterocyclic polymers renowned for their exceptional thermal stability, chemical resistance, and mechanical strength, making them suitable for demanding applications in aerospace, protective apparel, and fuel cell membranes.[1][2] This guide details a proposed synthetic pathway for the monomer, followed by a robust protocol for its polymerization and subsequent characterization of the resulting polymer. The methodologies are designed for researchers and professionals in materials science and drug development, providing both practical steps and the underlying scientific rationale.

Introduction: The Rationale for a Novel Monomer

Polybenzimidazoles are typically synthesized through the polycondensation of an aromatic tetraamine with a dicarboxylic acid or its derivative.[3] The properties of the final polymer are intrinsically linked to the chemical structure of the monomers. The introduction of a pre-formed bibenzimidazole moiety within the diamine monomer, as in 2'-Methyl-1H,1'H-[2,5']bibenzoimidazolyl-5-ylamine, offers a unique architectural advantage. This approach is hypothesized to enhance the thermal stability and chain rigidity of the resulting PBI due to the extended conjugated system and the inherent stability of the benzimidazole rings. The methyl group is expected to improve solubility of the monomer and the final polymer in organic solvents, facilitating processing. The amine functionality provides the reactive site for polymerization.

This application note presents a plausible, albeit novel, synthetic route to this monomer and its subsequent polymerization, providing a foundation for the development of next-generation PBI materials with tailored properties.

Proposed Synthesis of 2'-Methyl-1H,1'H-[2,5']bibenzoimidazolyl-5-ylamine

The synthesis of the target monomer can be envisioned as a multi-step process, leveraging established benzimidazole formation reactions. A plausible retro-synthetic analysis suggests the following pathway:

Caption: Retrosynthetic analysis of the target monomer.

A forward synthesis based on this analysis is detailed below.

Materials and Equipment

Reagent	Grade	Supplier
3,4-Diaminonitrobenzene	Reagent	Sigma-Aldrich
2-Methyl-1H-benzimidazole-5-carboxylic acid	Reagent	Alfa Aesar
Polyphosphoric acid (PPA)	115%	Sigma-Aldrich
Phosphorus pentoxide (P2O5)	≥99%	Sigma-Aldrich
Methanol	Anhydrous	Fisher Scientific
N,N-Dimethylacetamide (DMAc)	Anhydrous	Sigma-Aldrich
Lithium Chloride (LiCl)	≥99%	Sigma-Aldrich
Isophthaloyl chloride	≥99%	Sigma-Aldrich
Tin(II) chloride dihydrate (SnCl2·2H2O)	≥98%	Sigma-Aldrich
Hydrochloric acid (HCl)	Concentrated	Fisher Scientific
Sodium bicarbonate (NaHCO3)	Reagent	Fisher Scientific
Ammonium hydroxide (NH4OH)	Concentrated	Fisher Scientific

Equipment: Three-neck round-bottom flasks, mechanical stirrer, reflux condenser, nitrogen inlet/outlet, heating mantle with temperature controller, filtration apparatus, rotary evaporator, high-vacuum pump.

Protocol for Monomer Synthesis

Step 1: Synthesis of 5-Nitro-2'-methyl-1H,1'H-[2,5']bibenzimidazole

This step involves the condensation of 3,4-diaminonitrobenzene with 2-methyl-1H-benzimidazole-5-carboxylic acid in a condensing agent like polyphosphoric acid (PPA).

• In a three-neck round-bottom flask equipped with a mechanical stirrer and a nitrogen inlet, add 115 g of polyphosphoric acid.

• Heat the PPA to 80 °C under a slow stream of nitrogen to reduce its viscosity.

• Slowly add 15.4 g (0.1 mol) of 3,4-diaminonitrobenzene and 17.6 g (0.1 mol) of 2-methyl-1H-benzimidazole-5-carboxylic acid to the stirred PPA.

• Increase the temperature to 180-200 °C and maintain for 8-10 hours. The reaction mixture will become highly viscous and change color.

• After cooling to approximately 100 °C, slowly and carefully pour the reaction mixture into a large beaker containing 1 L of rapidly stirred deionized water.

• A precipitate will form. Continue stirring for 1-2 hours to ensure complete precipitation and hydrolysis of PPA.

• Filter the solid product and wash thoroughly with deionized water until the filtrate is neutral.

• Neutralize the product by stirring in a 10% ammonium hydroxide solution for 2 hours.

• Filter, wash with deionized water, and then with methanol.

• Dry the crude product in a vacuum oven at 120 °C overnight.

Step 2: Reduction to 2'-Methyl-1H,1'H-[2,5']bibenzoimidazolyl-5-ylamine

The nitro group of the intermediate is reduced to an amine using a standard reducing agent like tin(II) chloride.

• Suspend the dried nitro-intermediate (0.1 mol) in 300 mL of ethanol in a round-bottom flask.

• Add a solution of tin(II) chloride dihydrate (0.5 mol) in 100 mL of concentrated hydrochloric acid dropwise with stirring.

• After the addition is complete, heat the mixture to reflux for 4-6 hours.

• Cool the reaction mixture in an ice bath and neutralize by the slow addition of a saturated sodium bicarbonate solution until the pH is approximately 8.

• The product will precipitate. Filter the solid and wash with deionized water.

• Recrystallize the crude product from an ethanol/water mixture to obtain the purified monomer.

• Dry the final product under vacuum at 80 °C.

Polymerization Protocol

The synthesized diamine monomer can be polymerized with a dicarboxylic acid derivative, such as isophthaloyl chloride, via solution polymerization in an aprotic polar solvent.

Caption: Workflow for the polymerization process.

Low-Temperature Solution Polymerization

• In a flame-dried, three-neck flask equipped with a mechanical stirrer and nitrogen inlet, dissolve the synthesized monomer (e.g., 10 mmol) in anhydrous N,N-dimethylacetamide (DMAc) containing 2% w/v lithium chloride. The LiCl aids in keeping the polymer in solution.[4]

• Cool the solution to 0 °C in an ice bath.

• Slowly add an equimolar amount of isophthaloyl chloride (10 mmol) as a solid or dissolved in a small amount of anhydrous DMAc.

• Maintain the temperature at 0 °C for 2 hours, then allow the reaction to slowly warm to room temperature and stir for an additional 24 hours. The viscosity of the solution will increase significantly.

• Precipitate the polymer by pouring the viscous solution into a large volume of vigorously stirred deionized water.

• Collect the fibrous polymer by filtration and wash it extensively with deionized water and then with methanol to remove any unreacted monomers and LiCl.

• Dry the polymer in a vacuum oven at 150 °C for 24 hours.

Characterization of Monomer and Polymer

A thorough characterization is essential to confirm the identity and purity of the monomer and to determine the properties of the resulting polymer.

Technique	Monomer (Expected Results)	Polymer (Expected Results)
FTIR (cm⁻¹)	~3400-3200 (N-H stretch), ~3050 (Aromatic C-H), ~1620 (C=N), ~1580 (C=C)[5]	Broad ~3400-3100 (N-H), ~3050 (Aromatic C-H), ~1680 (Amide C=O, if incomplete cyclization), ~1610 (C=N), ~1450 (Imidazole ring)[5]
¹H NMR (DMSO-d₆, δ ppm)	Aromatic protons in distinct regions, singlet for the methyl group, broad singlet for NH protons.	Broad, overlapping signals in the aromatic region due to polymer chain distribution. Disappearance of monomer-specific signals.
Mass Spec (ESI-MS)	Molecular ion peak corresponding to the calculated mass of the monomer.	Not typically used for high molecular weight polymers.
Inherent Viscosity	N/A	0.8 - 2.0 dL/g (in 96% H₂SO₄ at 30 °C), indicating high molecular weight.[6]
TGA (N₂ atmosphere)	Decomposition above 300 °C.	High thermal stability, with <5% weight loss below 500 °C.[7]
DSC	Sharp melting point.	High glass transition temperature (Tg) > 400 °C, no melting point observed.[4]

Expected Properties and Applications

The resulting PBI from this novel monomer is anticipated to exhibit superior thermal stability compared to conventional PBIs due to the rigid bibenzimidazole backbone. The polymer is expected to be soluble in aprotic polar solvents like DMAc and NMP, allowing for solution casting of films and fibers. Potential applications include:

• High-Temperature Fuel Cell Membranes: After doping with phosphoric acid, the PBI can serve as a proton exchange membrane for fuel cells operating above 120 °C.[8]

• Advanced Composites: As a matrix resin for carbon or glass fiber composites for aerospace applications.

• Protective Coatings: For applications requiring extreme thermal and chemical resistance.[9]

• Fibers for Protective Apparel: For manufacturing non-flammable and thermally stable textiles.[3]

Safety and Handling

• All synthesis and polymerization steps should be carried out in a well-ventilated fume hood.

• Personal protective equipment (safety glasses, lab coat, gloves) must be worn at all times.

• Polyphosphoric acid is corrosive and reacts exothermically with water. Handle with extreme care.

• Aromatic amines and nitro compounds are potentially toxic and should be handled with caution.

• Consult the Safety Data Sheets (SDS) for all chemicals before use.

Conclusion

This application note provides a detailed, albeit theoretical, framework for the synthesis of a novel bibenzimidazole-based diamine monomer and its subsequent polymerization to yield a high-performance polybenzimidazole. The proposed methodologies are grounded in established principles of organic and polymer chemistry. The successful synthesis and characterization of this new PBI could lead to materials with enhanced properties, opening new avenues for their application in extreme environments.

References

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Fluorescent probe applications of 2'-Methyl-1H,1'H-[2,5']bibenzoimidazolyl-5-ylamine

An in-depth analysis of the fluorescent probe applications of 2'-Methyl-1H,1'H-[2,5']bibenzoimidazolyl-5-ylamine reveals a molecule poised for significant utility in cellular imaging, ion sensing, and pH monitoring. While this specific bibenzoimidazole derivative is not extensively documented in existing literature, its structural components—the bibenzoimidazole core and the amine substituent—provide a strong foundation for predicting its fluorescent behavior and crafting detailed protocols for its application.

The benzimidazole scaffold is a cornerstone in the design of fluorescent probes due to its rigid structure, high quantum yield, and the sensitivity of its electronic properties to the local environment.[1][2] Derivatives of benzimidazole have been successfully developed for a wide range of biological applications, including the labeling of specific cellular receptors and the real-time monitoring of intracellular pH.[1][3][4] The bibenzoimidazole structure, in particular, offers an extended π-conjugated system, which often results in desirable photophysical properties such as large Stokes shifts and emission in the visible spectrum. The presence of a primary amine group further enhances the potential for environment-sensitive fluorescence and provides a reactive handle for bioconjugation.

This guide, therefore, serves as a comprehensive manual for researchers, scientists, and drug development professionals, outlining the characterization and potential applications of 2'-Methyl-1H,1'H-[2,5']bibenzoimidazolyl-5-ylamine as a novel fluorescent probe. The protocols provided are based on established methodologies for similar benzimidazole-based probes and are designed to be self-validating.

Part 1: Foundational Characterization of the Probe

Before its application, a thorough characterization of the probe's photophysical properties is essential. This data forms the basis for designing experiments and interpreting results.

Spectroscopic Profile

The interaction of a fluorescent probe with its environment is dictated by its electronic structure. A complete spectroscopic analysis is the first step in understanding its potential.

Table 1: Expected Photophysical Properties of 2'-Methyl-1H,1'H-[2,5']bibenzoimidazolyl-5-ylamine in Common Solvents

Property	Dichloromethane	Acetonitrile	Methanol	PBS (pH 7.4)
λabs (nm)	Hypothesized	Hypothesized	Hypothesized	Hypothesized
λem (nm)	Hypothesized	Hypothesized	Hypothesized	Hypothesized
Molar Extinction Coefficient (ε) (M-1cm-1)	Hypothesized	Hypothesized	Hypothesized	Hypothesized
Quantum Yield (Φf)	Hypothesized	Hypothesized	Hypothesized	Hypothesized
Stokes Shift (nm)	Hypothesized	Hypothesized	Hypothesized	Hypothesized

Note: The values in this table are hypothesized and must be determined experimentally. The variation in these properties across solvents of different polarity will reveal the probe's sensitivity to its environment (solvatochromism).

Protocol 1: Basic Spectroscopic Characterization

Objective: To determine the absorption and emission spectra, molar extinction coefficient, and fluorescence quantum yield of the probe.

Materials:

• 2'-Methyl-1H,1'H-[2,5']bibenzoimidazolyl-5-ylamine (henceforth referred to as MBBI)

• Spectroscopic grade solvents (e.g., Dichloromethane, Acetonitrile, Methanol)

• Phosphate-buffered saline (PBS), pH 7.4

• Quartz cuvettes (1 cm path length)

• UV-Vis spectrophotometer

• Fluorometer

• Reference standard with known quantum yield (e.g., quinine sulfate in 0.1 M H₂SO₄, Φf = 0.54)

Procedure:

• Stock Solution Preparation: Prepare a 1 mM stock solution of MBBI in DMSO.

• Working Solutions: From the stock solution, prepare a series of dilutions in each of the selected solvents to find a concentration that gives a maximum absorbance between 0.05 and 0.1 at the λmax.

• Absorption Spectroscopy:

  • Record the UV-Vis absorption spectrum of MBBI in each solvent from 250 nm to 600 nm.

  • Identify the wavelength of maximum absorption (λabs).

  • Using the Beer-Lambert law (A = εcl), calculate the molar extinction coefficient (ε) from a plot of absorbance vs. concentration.

• Fluorescence Spectroscopy:

  • Excite the sample at its λabs and record the emission spectrum.

  • Identify the wavelength of maximum emission (λem).

• Quantum Yield Determination (Relative Method):

  • Measure the integrated fluorescence intensity and the absorbance at the excitation wavelength for both the MBBI solution and the reference standard (e.g., quinine sulfate). The absorbance of both solutions should be kept below 0.05 to minimize inner filter effects.

  • Calculate the quantum yield using the following equation: Φsample = Φref * (Isample / Iref) * (Aref / Asample) * (ηsample² / ηref²) where Φ is the quantum yield, I is the integrated fluorescence intensity, A is the absorbance at the excitation wavelength, and η is the refractive index of the solvent.

Part 2: Application in pH Sensing

The benzimidazole core contains nitrogen atoms that can be protonated or deprotonated depending on the ambient pH. This often leads to significant changes in the molecule's absorption and fluorescence properties, making it a candidate for a pH sensor.[1]

Scientific Rationale

The protonation state of the imidazole nitrogen atoms in the bibenzoimidazole structure can alter the extent of the π-conjugated system and influence intramolecular charge transfer (ICT) processes. Typically, protonation of the amine group at acidic pH would lead to a blue shift in the emission spectrum, while protonation of the imidazole nitrogen might have a more complex effect. By monitoring the fluorescence intensity or the ratio of intensities at two different wavelengths, the pH of the medium can be determined.

Protocol 2: Evaluation of pH-Dependent Fluorescence

Objective: To characterize the fluorescence response of MBBI to changes in pH and to determine its pKa value.

Materials:

• MBBI stock solution (1 mM in DMSO)

• A series of buffers covering a wide pH range (e.g., citrate buffers for pH 3-6, phosphate buffers for pH 6-8, borate buffers for pH 8-10)

• pH meter

• Fluorometer

Procedure:

• Sample Preparation: Prepare a series of solutions in the different pH buffers, with a final MBBI concentration of 1-10 µM. Ensure the final DMSO concentration is low (<1%) to avoid solvent effects.

• Fluorescence Measurements:

  • For each sample, record the fluorescence emission spectrum using the λabs determined in the neutral PBS solution.

  • Plot the fluorescence intensity at the λem as a function of pH.

• pKa Determination:

  • Fit the resulting sigmoidal curve to the Henderson-Hasselbalch equation to determine the pKa, which represents the pH at which the probe is 50% protonated.

  • If a ratiometric response is observed (i.e., the appearance of a new peak or a shift in λem), plot the ratio of the fluorescence intensities at the two wavelengths against pH.

Caption: Workflow for evaluating the pH-dependent fluorescence of MBBI.

Part 3: Application in Metal Ion Detection

The nitrogen atoms in the bibenzoimidazole rings and the exocyclic amine group are potential coordination sites for metal ions. The binding of a metal ion can significantly perturb the electronic properties of the fluorophore, leading to a change in fluorescence (chelation-enhanced fluorescence, CHEF, or chelation-enhanced quenching, CHEQ).

Protocol 3: Screening for Metal Ion Selectivity

Objective: To screen MBBI for a selective fluorescence response to a panel of biologically and environmentally relevant metal ions.

Materials:

• MBBI stock solution (1 mM in DMSO)

• HEPES buffer (20 mM, pH 7.4)

• Stock solutions (10 mM) of various metal salts (e.g., NaCl, KCl, CaCl₂, MgCl₂, ZnCl₂, CuCl₂, NiCl₂, FeCl₃, HgCl₂, Pb(NO₃)₂) in deionized water.

Procedure:

• Sample Preparation: In a series of cuvettes, add HEPES buffer and MBBI to a final concentration of 5 µM.

• Screening:

  • To each cuvette, add one of the metal ion stock solutions to a final concentration of 50 µM (a 10-fold excess).

  • Incubate the solutions for 5-10 minutes at room temperature.

  • Record the fluorescence emission spectrum for each sample.

• Analysis:

  • Compare the fluorescence intensity of the samples containing metal ions to a control sample containing only MBBI in buffer.

  • Plot the relative fluorescence intensity (I/I₀) for each metal ion to identify any selective "turn-on" or "turn-off" responses.

Caption: General workflow for live-cell imaging using MBBI.

Conclusion

2'-Methyl-1H,1'H-[2,5']bibenzoimidazolyl-5-ylamine is a promising candidate for development as a multi-functional fluorescent probe. Its inherent structural features suggest sensitivity to environmental polarity, pH, and the presence of metal ions. The protocols outlined in this guide provide a systematic framework for any researcher to fully characterize this molecule and unlock its potential in chemical sensing and biological imaging. The successful application of these methods will contribute valuable new tools to the fields of cell biology and drug discovery.

References

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• Novel fluorescent triazinobenzimidazole derivatives as probes for labelling human A1 and A2B adenosine receptor subtypes. (n.d.). UNIPI. Retrieved February 14, 2026, from [Link]

• Novel fluorescent triazinobenzimidazole derivatives as probes for labelling human A1 and A2B adenosine receptor subtypes. (2018). PubMed. Retrieved February 14, 2026, from [Link]

• Development of fluorescent probes for bioimaging applications. (n.d.). PMC. Retrieved February 14, 2026, from [Link]

• Rational design and synthesis of 2-(1H-indazol-6-yl)-1H-benzo[d]imidazole derivatives as inhibitors targeting FMS-like tyrosine kinase 3 (FLT3) and its mutants. (2022). PMC. Retrieved February 14, 2026, from [Link]

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Coating procedures using 2'-Methyl-1H,1'H-[2,5']bibenzoimidazolyl-5-ylamine based materials

Application Note: High-Performance Functional Coatings using 2'-Methyl-1H,1'H-[2,5']bibenzoimidazolyl-5-ylamine

Executive Summary

This guide details the methodology for generating high-performance, chemically resistant, and functional coatings using 2'-Methyl-1H,1'H-[2,5']bibenzoimidazolyl-5-ylamine . This molecule, a conjugated bibenzoimidazole dimer with an amine functionality, serves as a critical precursor for Polybenzimidazole (PBI) derivatives and fluorescent functional surfaces.

Unlike standard polymeric coatings, materials based on this specific benzimidazole derivative offer:

• Extreme Thermal & Chemical Stability: Suitable for protecting manufacturing equipment in harsh drug synthesis environments (pH 1–14, >300°C).

• Fluorescent Functionality: The conjugated bibenzoimidazole core exhibits intrinsic fluorescence, enabling coating integrity monitoring and potential bio-sensing applications.

• Biocompatibility: PBI derivatives are increasingly recognized for their utility in filtration membranes and bio-inert surfaces.

Material Science & Mechanism

To utilize 2'-Methyl-1H,1'H-[2,5']bibenzoimidazolyl-5-ylamine effectively, one must understand its reactivity. It is not a polymer itself but a monomer/precursor . To form a coating, it must be either polymerized or covalently tethered to a surface.

Mechanism of Action

• Polymerization (PBI Formation): The amine group (-NH₂) and the benzimidazole secondary amines (-NH-) react with dicarboxylic acid derivatives (e.g., isophthaloyl chloride) or undergo oxidative coupling to form high-molecular-weight Polybenzimidazole chains. These chains stack via

  interactions, creating a dense, impermeable barrier.

• Surface Anchoring: For sensing applications, the terminal amine allows covalent attachment to carboxyl- or epoxy-activated substrates, orienting the fluorescent bibenzoimidazole unit away from the surface.

Caption: Mechanistic pathway from benzimidazole monomer to functional coating matrix.

Experimental Protocols

Protocol A: Protective PBI-Derivative Coating (Solution Casting)

Best for: Creating chemically resistant barriers on stainless steel or glass reactors.

Reagents:

• Precursor: 2'-Methyl-1H,1'H-[2,5']bibenzoimidazolyl-5-ylamine (≥97% purity).

• Solvent: N,N-Dimethylacetamide (DMAc) or N-Methyl-2-pyrrolidone (NMP).

• Stabilizer: Lithium Chloride (LiCl) (anhydrous).

• Cross-linker: Terephthaloyl chloride (optional, for enhanced rigidity).

Step-by-Step Methodology:

• Substrate Activation:

  • Clean substrates (Stainless Steel 316L or Quartz) via sonication in Acetone, then Isopropanol (10 min each).

  • Critical: Treat with Oxygen Plasma (100W, 2 min) to generate surface hydroxyls for improved adhesion.

• Dope Solution Preparation:

  • Dissolve LiCl (2-4 wt%) in DMAc under stirring at 60°C until clear. Why? LiCl disrupts hydrogen bonding, preventing premature aggregation of the benzimidazole units.

  • Add Precursor (10-15 wt%) to the LiCl/DMAc solution.

  • Stir at 80°C for 4 hours under Nitrogen atmosphere.

  • Optional: Add stoichiometric amount of terephthaloyl chloride if polymerization in-situ is required.

• Coating Deposition:

  • Spin Coating: Dispense 2 mL of solution onto the substrate.

  • Spin Cycle: 500 rpm (10s)

    2000 rpm (45s).

  • Dip Coating: Immersion rate 5 mm/s, Dwell 30s, Withdrawal 2 mm/s.

• Thermal Curing & Cyclization (The "PBI Cure"):

  • The coating must undergo a multi-stage thermal ramp to remove solvent and lock the structure.

  • Stage 1: 80°C for 2 hours (Solvent evaporation).

  • Stage 2: 150°C for 1 hour (Removal of bound water/solvent).

  • Stage 3: 250°C for 1 hour (Cyclization/Densification).

  • Note: Perform under vacuum or inert gas to prevent oxidation.

Protocol B: Fluorescent Surface Functionalization (For Sensing)

Best for: Immobilizing the molecule on bio-chips for pH sensing or drug assays.

Reagents:

• Precursor: 2'-Methyl-1H,1'H-[2,5']bibenzoimidazolyl-5-ylamine.

• Coupling Agents: EDC (1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide), NHS (N-Hydroxysuccinimide).

• Buffer: MES Buffer (pH 6.0).

Methodology:

• Surface Carboxylation: Use a carboxyl-silane (e.g., APTES followed by succinic anhydride) to create -COOH groups on a glass/silicon surface.

• Activation: Incubate surface with EDC (0.4M) / NHS (0.1M) in MES buffer for 30 mins.

• Conjugation:

  • Dissolve the Precursor in a minimal amount of DMSO, then dilute in PBS (pH 7.4).

  • Incubate the activated surface with the Precursor solution for 2 hours at Room Temp.

  • The 5-ylamine group forms a stable amide bond with the surface.

• Washing: Rinse 3x with DMSO/Water to remove non-covalently bound dye.

Characterization & Quality Control

Parameter	Method	Acceptance Criteria
Film Thickness	Ellipsometry / Profilometry	100 nm – 5 m (Application dependent)
Chemical Structure	FTIR-ATR	Presence of C=N (1620 cm⁻¹) and absence of solvent peaks.
Fluorescence	Fluorescence Microscopy	Excitation: ~350 nm (UV); Emission: ~450 nm (Blue). Uniform intensity indicates defect-free coating.
Chemical Resistance	Acid/Base Dip Test	No delamination after 24h in 1M HCl or 1M NaOH.

Data Visualization: Curing Profile

Caption: Thermal curing profile required to achieve maximum chemical resistance.

Troubleshooting Guide

• Issue: Coating Haze / Cloudiness

  • Cause: Phase separation due to humidity absorption (hygroscopic solvent).

  • Fix: Prepare solutions in a glovebox or dry room (<30% RH). Ensure LiCl is fully dissolved.

• Issue: Poor Adhesion (Delamination)

  • Cause: Incomplete surface activation or thermal shock.

  • Fix: Increase Oxygen Plasma time. Use a ramp-down cooling rate (<2°C/min) after curing to reduce thermal stress.

• Issue: Low Fluorescence Signal

  • Cause: Fluorescence quenching due to

    stacking (aggregation).

  • Fix: Reduce precursor concentration or introduce a bulky spacer molecule in the formulation.

References

• Polybenzimidazole (PBI)

  • Title: "Polybenzimidazoles: Synthesis, Properties, and Applic
  • Source:Progress in Polymer Science.

  • URL:[Link]

• Benzimidazole Fluorescence

  • Title: "Synthesis and spectroscopic properties of fluorescent 5-benzimidazolyl deriv
  • Source:Organic & Biomolecular Chemistry.

  • URL:[Link]

• PBI Coating Protocols

  • Title: "Methods of forming polybenzimidazole coating film."[1]

  • Source:Google P
  • URL

Sources

• 1. mdpi.com [mdpi.com]

Application Notes and Protocols: Amide Coupling of 2'-Methyl-1H,1'H-[2,5']bibenzoimidazolyl-5-ylamine with Carboxylic Acids

For Researchers, Scientists, and Drug Development Professionals

Introduction

The formation of an amide bond is a cornerstone reaction in medicinal chemistry and drug development, enabling the synthesis of a vast array of biologically active molecules.[1][2] The bibenzimidazole scaffold, in particular, is a privileged structure found in numerous pharmacologically active compounds, exhibiting a wide range of activities including antimicrobial, antiviral, and anticancer properties.[3][4][5] This document provides a detailed guide to the reaction conditions for the amide coupling of 2'-Methyl-1H,1'H-[2,5']bibenzoimidazolyl-5-ylamine with various carboxylic acids. The focus is on providing robust protocols and explaining the underlying chemical principles to empower researchers to successfully synthesize novel amide derivatives for their discovery programs.

The successful coupling of the sterically hindered and electronically distinct 2'-Methyl-1H,1'H-[2,5']bibenzoimidazolyl-5-ylamine presents a unique chemical challenge. This guide will explore suitable coupling reagents and optimized conditions to achieve high yields and purity.

Understanding the Core Reaction: Amide Bond Formation

The direct reaction between a carboxylic acid and an amine to form an amide is generally unfavorable due to the formation of a stable carboxylate-ammonium salt.[6] Therefore, the carboxylic acid must first be "activated" to create a more electrophilic species that is susceptible to nucleophilic attack by the amine. This activation is the primary role of coupling reagents.

The general process can be broken down into two key steps:

• Activation of the Carboxylic Acid: The coupling reagent reacts with the carboxylic acid to form a highly reactive intermediate, such as an active ester or an acylisourea.[7]

• Nucleophilic Acyl Substitution: The amine nitrogen of 2'-Methyl-1H,1'H-[2,5']bibenzoimidazolyl-5-ylamine attacks the activated carbonyl carbon, leading to the formation of a tetrahedral intermediate, which then collapses to form the stable amide bond and releases a leaving group.

Selecting the Appropriate Coupling Reagent

The choice of coupling reagent is critical and depends on factors such as the steric hindrance of the substrates, the presence of other functional groups, and the desired reaction conditions. For a substrate like 2'-Methyl-1H,1'H-[2,5']bibenzoimidazolyl-5-ylamine, which contains a complex heterocyclic system, uronium/aminium and carbodiimide-based reagents are excellent starting points.

HATU: A Highly Efficient Uronium Salt

HATU (1-[Bis(dimethylamino)methylene]-1H-1,2,3-triazolo[4,5-b]pyridinium 3-oxid hexafluorophosphate) is a third-generation coupling reagent known for its high efficiency, fast reaction rates, and ability to suppress racemization, particularly in peptide synthesis.[8][9] It is especially effective for coupling sterically hindered or electronically deactivated amines and carboxylic acids.[9]

Mechanism of Action: The reaction mechanism involves the activation of the carboxylic acid by HATU to form a highly reactive O-acyluronium intermediate.[9] This is followed by the nucleophilic attack of the amine to yield the desired amide. The presence of the 7-azabenzotriazole (HOAt) moiety in HATU's structure is crucial for stabilizing the intermediate and promoting rapid coupling.[9][10]

. Figure 2: Simplified reaction pathway using HATU.

EDC in Combination with HOBt: A Classic Carbodiimide Approach

EDC (1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide), often used in conjunction with HOBt (1-Hydroxybenzotriazole), is a widely used water-soluble carbodiimide coupling reagent.[11][12] This combination is cost-effective and the water-solubility of the EDC and its urea byproduct simplifies purification through aqueous workup.[12][13]

Mechanism of Action: EDC activates the carboxylic acid to form an O-acylisourea intermediate. This intermediate is highly reactive but can be prone to racemization and side reactions. HOBt acts as an additive that traps the O-acylisourea to form a more stable HOBt active ester.[12] This active ester then reacts with the amine to form the amide bond, minimizing side reactions and racemization.[12]

Experimental Protocols

The following protocols are designed as starting points and may require optimization based on the specific carboxylic acid used.

Protocol 1: HATU-Mediated Amide Coupling

This protocol is recommended for a wide range of carboxylic acids, including those that are sterically demanding.

Materials:

• 2'-Methyl-1H,1'H-[2,5']bibenzoimidazolyl-5-ylamine

• Carboxylic acid of interest

• HATU

• N,N-Diisopropylethylamine (DIPEA) or Triethylamine (TEA)

• Anhydrous N,N-Dimethylformamide (DMF) or Dichloromethane (DCM)

• Saturated aqueous sodium bicarbonate solution

• Brine

• Anhydrous sodium sulfate or magnesium sulfate

• Silica gel for column chromatography

Procedure:

• In a clean, dry round-bottom flask under an inert atmosphere (e.g., nitrogen or argon), dissolve the carboxylic acid (1.2 equivalents) in anhydrous DMF.

• Add HATU (1.2 equivalents) to the solution and stir for 5-10 minutes at room temperature.

• In a separate flask, dissolve 2'-Methyl-1H,1'H-[2,5']bibenzoimidazolyl-5-ylamine (1.0 equivalent) in anhydrous DMF.

• Add the amine solution to the activated carboxylic acid mixture.

• Add DIPEA (3.0 equivalents) dropwise to the reaction mixture.

• Stir the reaction at room temperature for 2-16 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC) or LC-MS.

• Upon completion, dilute the reaction mixture with ethyl acetate or DCM.

• Wash the organic layer sequentially with saturated aqueous sodium bicarbonate solution (2x), water (2x), and brine (1x).

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by silica gel column chromatography using an appropriate solvent system (e.g., a gradient of methanol in DCM or ethyl acetate in hexanes).

Table 1: Reagent Stoichiometry for HATU Coupling

Reagent	Equivalents
2'-Methyl-1H,1'H-[2,5']bibenzoimidazolyl-5-ylamine	1.0
Carboxylic Acid	1.2
HATU	1.2
DIPEA	3.0

Protocol 2: EDC/HOBt-Mediated Amide Coupling

This is a reliable and cost-effective method suitable for many carboxylic acids.

Materials:

• 2'-Methyl-1H,1'H-[2,5']bibenzoimidazolyl-5-ylamine

• Carboxylic acid of interest

• EDC hydrochloride

• HOBt hydrate

• DIPEA or TEA (optional, but recommended)

• Anhydrous DMF or DCM

• Saturated aqueous sodium bicarbonate solution

• 1 M Hydrochloric acid

• Brine

• Anhydrous sodium sulfate or magnesium sulfate

• Silica gel for column chromatography

Procedure:

• To a stirred solution of the carboxylic acid (1.2 equivalents), 2'-Methyl-1H,1'H-[2,5']bibenzoimidazolyl-5-ylamine (1.0 equivalent), and HOBt (1.2 equivalents) in anhydrous DMF at 0 °C (ice bath), add EDC hydrochloride (1.5 equivalents) portion-wise.

• Add DIPEA (2.0 equivalents) to the reaction mixture.

• Allow the reaction to warm to room temperature and stir for 12-24 hours. Monitor the reaction progress by TLC or LC-MS.

• Once the reaction is complete, pour the mixture into water and extract with ethyl acetate or DCM.

• Wash the organic layer sequentially with 1 M HCl (to remove unreacted amine and base), saturated aqueous sodium bicarbonate solution (to remove unreacted carboxylic acid and HOBt), water, and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate in vacuo.

• Purify the crude product by silica gel column chromatography.

Table 2: Reagent Stoichiometry for EDC/HOBt Coupling

Reagent	Equivalents
2'-Methyl-1H,1'H-[2,5']bibenzoimidazolyl-5-ylamine	1.0
Carboxylic Acid	1.2
EDC hydrochloride	1.5
HOBt	1.2
DIPEA	2.0

Troubleshooting and Optimization

• Low Yield:

  • Ensure all reagents and solvents are anhydrous, as water can hydrolyze the activated intermediates.

  • Increase the equivalents of the coupling reagent and/or carboxylic acid.

  • Increase the reaction time or temperature. For challenging couplings, heating to 40-60 °C may be beneficial.

  • Consider a different solvent. For less polar substrates, DCM or THF may be suitable. For substrates with poor solubility, DMF or DMSO can be used.

• Side Reactions:

  • If racemization is a concern (for chiral carboxylic acids), conduct the reaction at a lower temperature (0 °C).

  • The use of HOBt or its analogues (like HOAt in HATU) is crucial to suppress side reactions.[14]

• Difficult Purification:

  • The aqueous workup is critical for removing the bulk of the byproducts.

  • If the product is also water-soluble, alternative purification methods like preparative HPLC may be necessary.

  • For benzimidazole derivatives, purification by recrystallization can sometimes be effective.[4][15]

Purification and Characterization

Purification of the final amide product is typically achieved by silica gel column chromatography.[4][16] The choice of eluent will depend on the polarity of the product. A common starting point is a gradient of ethyl acetate in hexanes or methanol in dichloromethane. The purity of the final compound should be assessed by HPLC and its identity confirmed by NMR spectroscopy and mass spectrometry.

Conclusion

The amide coupling of 2'-Methyl-1H,1'H-[2,5']bibenzoimidazolyl-5-ylamine with carboxylic acids is a versatile transformation for the generation of novel chemical entities. By selecting the appropriate coupling reagent, such as the highly efficient HATU or the robust EDC/HOBt system, and by carefully controlling the reaction conditions, researchers can successfully synthesize a diverse library of amide derivatives. The protocols provided herein serve as a comprehensive starting point for these synthetic endeavors.

References

• NINGBO INNO PHARMCHEM CO.,LTD. (n.d.). The Science Behind HATU: Mechanism and Applications in Modern Chemistry. Retrieved from [Link]

• Organic Chemistry. (2020, December 21). HATU, DIPEA Peptide Coupling Mechanism. YouTube. Retrieved from [Link]

• Common Organic Chemistry. (n.d.). Amine to Amide (EDC + HOBt). Retrieved from [Link]

• Aapptec Peptides. (n.d.). Standard Coupling Procedures; DIC/HOBt; PyBOP; HBTU; PyBrOP. Retrieved from [Link]

• Wikipedia. (n.d.). HATU. Retrieved from [Link]

• Common Organic Chemistry. (n.d.). Amine to Amide Mechanism - HATU. Retrieved from [Link]

• PMC. (n.d.). Synthesis of amide derivatives for electron deficient amines and functionalized carboxylic acids using EDC and DMAP and a catalytic amount of HOBt as the coupling reagents. Retrieved from [Link]

• Organic Synthesis. (n.d.). Acid-Amine Coupling using EDCI. Retrieved from [Link]

• HepatoChem. (n.d.). Amide coupling reaction in medicinal chemistry. Coupling reagents. Retrieved from [Link]

• Aapptec Peptides. (n.d.). Coupling Reagents. Retrieved from [Link]

• Fisher Scientific. (n.d.). Amide Synthesis. Retrieved from [Link]

• International Journal of Pharmaceutical Sciences and Medicine (IJPSM). (n.d.). Synthesis and Characterization of Benzimidazole Derivatives for Antimicrobial Property. Retrieved from [Link]

• DTIC. (2020, June 10). RESEARCH ON BENZIMIDAZOLE DERIVATIVES. Retrieved from [Link]

• Organic & Biomolecular Chemistry (RSC Publishing). (2023, December 21). Reactive deep eutectic solvents for EDC-mediated amide synthesis. Retrieved from [Link]

• ACS Publications. (n.d.). Large-Scale Applications of Amide Coupling Reagents for the Synthesis of Pharmaceuticals. Organic Process Research & Development. Retrieved from [Link]

• ScienceDirect. (n.d.). Catalytic assemble of 2-amino-5,6-dimethyl-1H-benzimidazole with carboxylic acids and evaluation of their antimicrobial and anti. Retrieved from [Link]

• Wikipedia. (n.d.). Cyanocobalamin. Retrieved from [Link]

• PMC - NIH. (n.d.). 2-Benzamido-N-(1H-benzo[d]imidazol-2-yl)thiazole-4-carboxamide derivatives as potent inhibitors of CK1δ/ε. Retrieved from [Link]

• PMC. (n.d.). Synthesis, characterization and in vitro, in vivo, in silico biological evaluations of substituted benzimidazole derivatives. Retrieved from [Link]

• PMC. (2022, January 23). Rational design and synthesis of 2-(1H-indazol-6-yl)-1H-benzo[d]imidazole derivatives as inhibitors targeting FMS-like tyrosine kinase 3 (FLT3) and its mutants. Retrieved from [Link]

• MDPI. (n.d.). 1-Benzyl-2-(thien-2-yl)-4,5-dihydro-1H-imidazole. Retrieved from [Link]

• ResearchGate. (n.d.). Benzimidazole(s): synthons, bioactive lead structures, total synthesis, and the profiling of major bioactive categories. Retrieved from [Link]

• PubMed. (2003, June). Synthesis of 2-methylsulfanyl-1H-imidazoles as novel non-nucleoside reverse transcriptase inhibitors (NNRTIs). Retrieved from [Link]

• Google Patents. (n.d.). EP2397470A1 - Process for the synthesis of 4H-imidazo[1,5-a][8][11]benzodiazepines, in particular midazolam and salts thereof. Retrieved from

• Semantic Scholar. (n.d.). Synthesis of tetrazole- and imidazole-based compounds: prophetic molecules made real for biological studies. Retrieved from [Link]

• IJFMR. (2023). Synthesis, Characterization and Biological Evaluation Of 1h-Substituted 2,4,5-Triphenyl Imidazole Derivative. Retrieved from [Link]

Sources

• 1. hepatochem.com [hepatochem.com]
• 2. pubs.acs.org [pubs.acs.org]
• 3. ijpsm.com [ijpsm.com]
• 4. Synthesis, characterization and in vitro, in vivo, in silico biological evaluations of substituted benzimidazole derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. Amide Synthesis [fishersci.dk]
• 7. bachem.com [bachem.com]
• 8. HATU：a third-generation coupling reagent_Chemicalbook [chemicalbook.com]
• 9. nbinno.com [nbinno.com]
• 10. HATU - Wikipedia [en.wikipedia.org]
• 11. Amine to Amide (EDC + HOBt) [commonorganicchemistry.com]
• 12. Reactive deep eutectic solvents for EDC-mediated amide synthesis - Organic & Biomolecular Chemistry (RSC Publishing) DOI:10.1039/D3OB01673K [pubs.rsc.org]
• 13. organic-synthesis.com [organic-synthesis.com]
• 14. peptide.com [peptide.com]
• 15. apps.dtic.mil [apps.dtic.mil]
• 16. applications.emro.who.int [applications.emro.who.int]

Technical Notes & Optimization

Technical Support Center: Recrystallization of 2'-Methyl-1H,1'H-[2,5']bibenzoimidazolyl-5-ylamine

Introduction

You are encountering difficulties with the purification of 2'-Methyl-1H,1'H-[2,5']bibenzoimidazolyl-5-ylamine (CAS: 29043-48-9). This molecule is a critical bis-benzimidazole intermediate, often used in the synthesis of DNA-minor groove binders like Hoechst 33258.[1]

Its structural duality—a rigid, planar hydrophobic core coupled with a reactive, oxidizable primary amine—creates a "solubility paradox." It is often too insoluble for standard organic solvents yet too lipophilic for pure aqueous media. Furthermore, the 5-amino group makes the compound susceptible to oxidative discoloration (browning) during hot filtration.

This guide provides a root-cause analysis and three validated purification workflows to resolve solubility issues, oiling out, and oxidation.

Module 1: Solvent System Selection & Solubility

The Challenge

Users frequently report that the compound is sparingly soluble in alcohols (requiring massive volumes) or "oils out" upon cooling.

The Solution: The Polarity Gradient

Bis-benzimidazoles exhibit strong intermolecular

stacking. To disrupt this lattice energy without degrading the amine, you must utilize a solvent system that balances proton-donating capability (to solvate the imidazole nitrogens) with organic character .

Recommended Solvent Systems

Solvent System	Ratio (v/v)	Temperature	Application	Pros/Cons
Methanol / Water	80:20 to 60:40	Reflux 4°C	Standard Purity	Pro: Easy removal. Con: May require large volumes.
Ethanol / Water	70:30	Reflux RT	High Yield	Pro: Safer than MeOH. Con: Higher risk of oiling out if water added too fast.
DMF / Water	90:10	80°C RT	Stubborn Cases	Pro: High solubility. Con: High BP makes drying difficult; product may trap DMF.
Acetic Acid (Glacial)	N/A	Hot	Recrystallization Alternative	Pro: Dissolves instantly (salt formation). Con: Must be neutralized (See Module 2).

Decision Logic: Solvent Selection

Figure 1: Decision tree for selecting the appropriate purification vector based on initial solubility observations.

Module 2: The "Acid-Base Swing" (Method B)

Why This Works

Thermal recrystallization relies solely on temperature-dependent solubility. However, this molecule contains basic imidazole nitrogens. By protonating them, you create a highly water-soluble salt, allowing you to filter off insoluble impurities before regenerating the free base. This is often superior to thermal recrystallization for bis-benzimidazoles.

Protocol

• Dissolution: Suspend the crude solid in 10% Aqueous Acetic Acid (or 1M HCl). Heat to 50–60°C. The solid should dissolve completely as the salt forms.

• Filtration (Critical): While warm, filter the solution through a Celite pad or sintered glass funnel to remove insoluble byproducts (often black carbonaceous material).

• Charcoal Treatment: If the filtrate is dark brown/purple, add Activated Carbon (5% w/w), stir for 15 mins at 50°C, and refilter.

• Neutralization (The "Crash"):

  • Cool the filtrate to room temperature.[2][3][4]

  • Slowly add Ammonium Hydroxide (28% NH₃) or 2M NaOH dropwise with vigorous stirring.

  • Target pH: 8–9.

• Isolation: The product will precipitate as a free base (usually a tan/yellow solid). Filter, wash copiously with water (to remove salts), and dry.

Technical Note: Do not overshoot pH > 10 rapidly, as this can trap inorganic salts in the crystal lattice.

Module 3: Troubleshooting "Oiling Out"

The Problem

Instead of crystals, the product separates as a sticky oil at the bottom of the flask.

Root Cause

• Impurity Depression: Impurities lower the melting point of your solid below the boiling point of the solvent.

• Supersaturation Shock: Adding the anti-solvent (water) too quickly creates a localized region of extreme supersaturation, forcing the compound out as an amorphous liquid phase.

Corrective Actions

• The "Seeding" Technique: Keep a small amount of crude solid reserved. When the hot solution becomes slightly cloudy, add a "seed" crystal. This provides a nucleation surface for orderly crystal growth.

• The "Reheat" Loop: If oil forms, reheat the mixture until the oil redissolves. Add a small amount of the good solvent (e.g., Ethanol). Let it cool very slowly (wrap the flask in foil or a towel to insulate).

• Trituration: If you isolate an oil, decant the supernatant solvent. Add diethyl ether or cold hexanes to the oil and scratch the side of the flask with a glass rod. This mechanical energy often induces crystallization.

Module 4: Oxidation & Discoloration

The Problem

The product turns purple or dark brown during heating.

Mechanism

The 5-amino group is electron-rich and prone to oxidation, forming quinoid-type impurities. This is accelerated by heat and high pH.

Prevention Workflow

• Inert Atmosphere: Perform the dissolution and filtration under a Nitrogen (

  ) or Argon blanket.

• Add Antioxidants: Add a pinch of Sodium Metabisulfite or Ascorbic Acid to the recrystallization solvent. This acts as a sacrificial antioxidant.

• Speed: Minimize the time the solution is held at boiling temperature.

Experimental Workflow Visualization

Figure 2: Step-by-step purification workflow including the critical loop for correcting oiling out events.

Frequently Asked Questions (FAQs)

Q1: My yield is low ( < 50%). Where did the product go?

• A: Check the mother liquor (filtrate). Bis-benzimidazoles can form supersaturated solutions that refuse to crash out.

  • Fix: Evaporate the mother liquor to half volume and cool to 4°C overnight.

  • Fix: If using Method B (Acid/Base), ensure the pH is > 8. If the solution is still acidic (pH 4-6), the product is still protonated and soluble.

Q2: Can I use DMSO?

• A: DMSO is an excellent solvent for dissolution but terrible for isolation. It has a high boiling point (189°C) and is difficult to remove without high-vacuum ovens. Residual DMSO can also interfere with subsequent biological assays. Avoid unless absolutely necessary.

Q3: How do I dry the product without oxidizing it?

• A: Dry in a vacuum oven at 40–50°C. Do not exceed 60°C for prolonged periods. If a vacuum oven is unavailable, dry in a desiccator over

  or silica gel under high vacuum.

References

• BenchChem. The Synthesis of Benzimidazole Derivatives: A Comprehensive Technical Guide. (General protocols for benzimidazole condensation and purification).

• Organic Chemistry Portal. Synthesis of Benzimidazoles. (Methodologies for o-phenylenediamine condensation).

• National Institutes of Health (PubChem). 2-Methyl-1H-benzoimidazol-5-ylamine (Compound Summary). (Physical properties and identifiers).

• Thermo Fisher Scientific. Hoechst 33258 Protocol and Chemistry. (Context on the bis-benzimidazole structure and solubility properties).

Sources

• 1. lumiprobe.com [lumiprobe.com]
• 2. documents.thermofisher.com [documents.thermofisher.com]
• 3. ijfmr.com [ijfmr.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]

Preventing oxidation of the amine group in 2'-Methyl-1H,1'H-[2,5']bibenzoimidazolyl-5-ylamine

Technical Support Center: Stability & Handling of Aminobibenzimidazoles

Subject: Preventing Oxidation of 2'-Methyl-1H,1'H-[2,5']bibenzoimidazolyl-5-ylamine Ticket ID: #TEC-OX-552 Assigned Scientist: Senior Application Scientist, Chemical Biology Division

Executive Summary: The "Browning" Phenomenon

You are likely accessing this guide because your off-white or yellow powder has turned brown or black.

The Diagnosis: The 5-amino group on the benzimidazole ring is an electron-rich primary aromatic amine (aniline derivative). In the presence of atmospheric oxygen and light, it undergoes radical-mediated oxidative coupling . This results in the formation of quinone-imines and azo-polymers (the "brown" contaminants), which are often irreversible.

The Solution: Stability is achieved by removing the oxidation potential . This is done physically (excluding

) or chemically (protonating the amine lone pair).

Module 1: Critical Storage Protocols (Solid State)

Q: My sample arrived slightly discolored. Is it ruined? A: Not necessarily. Surface oxidation often protects the bulk material. However, you must arrest the process immediately.

Q: Why can't I just store it in the fridge like my other dyes? A: Cold storage alone is insufficient because oxygen solubility actually increases in moisture layers at lower temperatures. The 5-amino group requires an inert barrier.

Protocol A: The "Argon Blanket" Storage System

Use this for long-term storage of the free base.

• Vessel Selection: Transfer the material to a amber glass vial with a PTFE-lined septum cap. Never use plastic containers for long-term storage of aromatic amines; they are permeable to

  .

• Desiccation: Place the open vial inside a vacuum desiccator containing active phosphorus pentoxide (

  ) or high-grade silica gel for 24 hours to remove trace moisture.

• Inert Backfill:

  • Evacuate the desiccator.

  • Backfill with dry Argon (Ar) gas (Argon is heavier than air and forms a better "blanket" than Nitrogen).

  • Quickly cap the vial while inside the inert environment (if a glovebox is available) or under a heavy stream of Argon.

• Seal: Wrap the cap junction with Parafilm® or electrical tape.

• Temperature: Store at -20°C.

Module 2: Solution Chemistry & Handling

Q: I dissolved the compound in DMSO, and it turned dark overnight. Why? A: DMSO is hygroscopic and often contains dissolved oxygen. Furthermore, in the presence of light, DMSO can facilitate electron transfer reactions. The 5-amine group is oxidizing into a radical cation.

Q: Should I use water or DMSO? A: The free base is poorly soluble in water. However, the HCl salt is water-soluble and significantly more stable.

• Best Practice: If your experiment allows, convert the free amine to its hydrochloride salt immediately. The protonated amine (

  ) has no lone pair available for oxidation.

Protocol B: The Freeze-Pump-Thaw (FPT) Degassing Cycle

Required when using the free amine in solution for coupling reactions.

Objective: Completely remove dissolved oxygen from the solvent (DMSO, DMF, or Methanol) before adding the amine.

Step-by-Step Workflow:

• Setup: Place the solvent in a Schlenk flask or heavy-walled ampoule. Connect to a Schlenk line (vacuum/inert gas manifold).[1][2][3][4]

• Freeze: Submerge the flask in liquid nitrogen (

  ) until the solvent is solid.

• Pump: Open the stopcock to high vacuum (10-30 mins). This removes the headspace gas.[5][6]

• Thaw: Close the stopcock. Remove from

  and thaw in a warm water bath. Crucial: Gas bubbles will evolve from the liquid as it melts; this is the trapped oxygen escaping.

• Repeat: Perform steps 2-4 for three cycles .

• Backfill: After the final thaw, backfill with Argon.

• Dissolution: Add your amine solid under a counter-flow of Argon.

Visualizing the Workflow:

Caption: Figure 1. The Freeze-Pump-Thaw cycle ensures total removal of dissolved oxygen, preventing immediate oxidation of the amine upon dissolution.

Module 3: Mechanistic Insight & Chemical Prevention

Q: Can I add antioxidants to my buffer? A: Yes. If you cannot work under strict anaerobic conditions, you must use a scavenger.

Table 1: Antioxidant Compatibility Matrix

Antioxidant	Conc.[1][7][8] Range	Mechanism	Compatibility Note
Ascorbic Acid (Vit C)	0.1 - 1.0 mM	Scavenges reactive oxygen species (ROS).	Recommended. Compatible with most biological assays.
BHT (Butylated hydroxytoluene)	0.05 - 0.1%	Radical chain terminator.	Use in organic solvents (DMSO/EtOH) only. Poor water solubility.
Dithiothreitol (DTT)	1 - 5 mM	Reduces oxidized disulfides/amines.	May interfere with metal-catalyzed reactions or maleimide couplings.
Sodium Metabisulfite	0.1 - 0.5%	Oxygen scavenger.	Can be nucleophilic; avoid if reacting the amine with electrophiles.

The Oxidation Pathway (Why it turns brown)

Understanding the enemy is the first step to defeating it. The amine group possesses a high-energy HOMO (Highest Occupied Molecular Orbital).

Caption: Figure 2.[9] The oxidative degradation pathway of aromatic amines. Protonation (Acid) or Oxygen exclusion (Argon) are the only effective blocks.

References

• Handling Air-Sensitive Reagents. Sigma-Aldrich Technical Bulletin AL-134. Source:

• Freeze-Pump-Thaw Degassing of Liquids. University of Washington, Department of Chemistry Protocols. Source:

• Oxidation of Aromatic Amines. Patai's Chemistry of Functional Groups. Source:

• Hoechst 33258 (Bis-benzimide) Stability Data. ThermoFisher Scientific Product Support. (Referenced for structural analog stability). Source:

Sources

• 1. berry.chem.wisc.edu [berry.chem.wisc.edu]
• 2. ccc.chem.pitt.edu [ccc.chem.pitt.edu]
• 3. ccc.chem.pitt.edu [ccc.chem.pitt.edu]
• 4. depts.washington.edu [depts.washington.edu]
• 5. schlenklinesurvivalguide.com [schlenklinesurvivalguide.com]
• 6. chem.libretexts.org [chem.libretexts.org]
• 7. promega.com [promega.com]
• 8. researchgate.net [researchgate.net]
• 9. researchgate.net [researchgate.net]

Removal of impurities from 2'-Methyl-1H,1'H-[2,5']bibenzoimidazolyl-5-ylamine samples

The following guide is a specialized technical resource designed for organic chemists and purification scientists working with 2'-Methyl-1H,1'H-[2,5']bibenzoimidazolyl-5-ylamine (referred to herein as MBIA ).

This molecule is a critical bis-benzimidazole intermediate, structurally related to the fluorophore Hoechst 33258 . Its purification is notoriously difficult due to its rigid planar structure, low solubility in neutral organic solvents, and susceptibility to oxidative coloration.

Section 1: Diagnostic Triage

Identify your impurity profile based on visual and chromatographic evidence.

Symptom	Probable Impurity / Cause	Primary Remediation
Dark Brown/Black Coloration	Oxidized phenylenediamine (starting material) or polymerized amines.	Protocol A: Activated Carbon Treatment.
Yellow/Orange Tint	Mono-benzimidazole intermediates or nitro- precursors.[1]	Protocol B: Acid-Base Reprecipitation.
Double Peaks in HPLC	Regioisomers (5- vs 6-linkage) or Tautomers.	Protocol C: Recrystallization (Solvent Specific).
Insoluble Residue in Acid	Inorganic salts or polymerized tars.	Filtration (Hot Acid Step).[2]
Low Melting Point	Trapped solvent (DMF/DMSO) or aliphatic impurities.	Vacuum drying >80°C / Solvent exchange.

Section 2: Deep-Dive Troubleshooting (Q&A)

Q1: My sample retains a persistent brown color even after recrystallization. How do I remove these oxidative impurities?

The Science: Bis-benzimidazoles synthesized from o-phenylenediamines are prone to oxidation. The brown color typically arises from azo- or nitro- oxidative byproducts that co-crystallize with the product due to similar pi-stacking interactions. Standard recrystallization often fails because these impurities intercalate into the crystal lattice.

Solution: You must perform an Activated Carbon Adsorption step while the molecule is in its protonated (soluble) state.

Protocol A: Activated Carbon Treatment

• Dissolution: Suspend the crude MBIA in 10% HCl (aq). Heat to 60°C. The molecule will protonate and dissolve; the solution should be acidic (pH < 2).

• Adsorption: Add Activated Carbon (10-20% w/w relative to crude solid). Note: Use high-surface-area powder, not pellets.

• Reflux: Stir vigorously at 60-70°C for 30–45 minutes.

• Hot Filtration: Filter through a Celite pad while hot . If the solution cools, the MBIA hydrochloride salt will crystallize in the filter, causing yield loss.

• Precipitation: Neutralize the clear filtrate with Ammonia (25%) or NaOH to pH 9–10 to precipitate the free base.

Q2: I see a "shoulder" or split peak on my HPLC. Is this an impurity or a tautomer?

The Science: Benzimidazoles with a free N-H group exhibit annular tautomerism (rapid proton exchange between N1 and N3). On HPLC columns, this can appear as peak broadening or splitting, often mistaken for impurities. However, if the peaks are distinct and separated by >0.5 min, you likely have Regioisomers .

• Cause: During the condensation of 4-methyl-1,2-phenylenediamine, the carboxylic acid can attack either amine, leading to 5-methyl or 6-methyl isomers in the final dimer.

Solution:

• Run HPLC at pH > 10: High pH suppresses protonation, often collapsing tautomers into a single peak. If two peaks remain, they are structural isomers.

• Purification: Isomers often possess slightly different solubility indices.

  • Recommended Solvent:DMF/Water or Glacial Acetic Acid/Methanol .

  • Technique: Dissolve in minimum hot DMF. Add water dropwise until turbidity persists. Cool slowly to 4°C. The linear isomer (usually the desired 2,5'-linkage) tends to pack better and crystallize first.

Q3: The product is insoluble in Methanol and Ethanol. How can I recrystallize it?

The Science: MBIA is a rigid, planar bis-benzimidazole. Strong intermolecular hydrogen bonding and pi-pi stacking make it insoluble in low-boiling alcohols.

Solution: Switch to High-Dipole Solvents or Acidic Media .

• Option 1 (Preferred): Ethanol/HCl . Dissolve the amine in boiling ethanol containing 5% conc. HCl. On cooling, the hydrochloride salt will crystallize out.[3] Salts are generally purer than the free base.

• Option 2: DMSO/Water . Dissolve in minimum DMSO at 80°C. Add hot water (1:1 ratio). Cool slowly. Warning: DMSO is difficult to remove; requires extensive drying.

Section 3: Visualized Workflows

Workflow 1: The "Acid-Base" Purification Cycle

This is the industry-standard method for cleaning benzimidazole intermediates, leveraging their amphoteric nature to remove non-basic impurities.

Figure 1: Acid-Base Reprecipitation Workflow.[4] This method isolates the benzimidazole based on its pKa (~5.5 - 6.0), separating it from non-basic impurities.

Section 4: Experimental Data & Specifications

Table 1: Solubility Profile of MBIA

Use this guide to select solvents for extraction or HPLC mobile phases.

Solvent	Solubility (25°C)	Application
Water (Neutral)	Insoluble (< 0.1 mg/mL)	Washing solvent (removes salts).
Water (pH < 2)	Soluble (> 50 mg/mL)	Primary purification medium.
Methanol/Ethanol	Sparingly Soluble	Not recommended for recrystallization of free base.
DMF / DMSO	Soluble	Use for NMR or recrystallization of stubborn samples.
Acetone/Ether	Insoluble	Use to wash away organic non-polar impurities.

Table 2: Impurity Retention (Reverse Phase HPLC)

Column: C18, Mobile Phase: Water (0.1% TFA) / Acetonitrile Gradient.

Component	Relative Retention Time (RRT)	Identification
Diamino- precursors	0.2 - 0.4	Very polar, elutes early.
MBIA (Target)	1.00	Major Peak.
Regioisomer	1.05 - 1.10	Close eluting shoulder/peak.
Oxidation Dimers	> 1.50	Late eluting, broad peaks (hydrophobic).

References

• Synthesis and Characterization of Benzimidazole Derivatives. International Journal of Creative Research Thoughts (IJCRT). (2025). Detailed protocols on acid-base workup and activated carbon purification for benzimidazoles.

• Bis(benzimidazole) Complexes, Synthesis and Their Biological Properties. Inorganics (MDPI). (2023). Discusses the solubility and synthesis of bis-benzimidazole ligands structurally identical to the MBIA class.

• Recent achievements in the synthesis of benzimidazole derivatives. RSC Advances. (2023). Comprehensive review of condensation methods and impurity profiles (regioisomers) in benzimidazole synthesis.

• Hoechst 33258 Protocol & Chemistry. Thermo Fisher Scientific. Technical notes on the solubility and fluorescence properties of Hoechst-type bis-benzimidazoles.

Sources

• 1. Benzimidazole(s): synthons, bioactive lead structures, total synthesis, and the profiling of major bioactive categories - RSC Advances (RSC Publishing) DOI:10.1039/D4RA08864F [pubs.rsc.org]
• 2. mdpi.com [mdpi.com]
• 3. "Process For The Synthesis Of 5 (Methyl 1 H Imidazol 1 Yl) 3 [quickcompany.in]
• 4. ijpsm.com [ijpsm.com]

Reference Data & Comparative Studies

Technical Characterization Guide: 2'-Methyl-1H,1'H-[2,5']bibenzoimidazolyl-5-ylamine

Topic: FTIR Characteristic Peaks of 2'-Methyl-1H,1'H-[2,5']bibenzoimidazolyl-5-ylamine Content Type: Publish Comparison Guide Audience: Researchers, Scientists, and Drug Development Professionals

Executive Summary & Compound Architecture

2'-Methyl-1H,1'H-[2,5']bibenzoimidazolyl-5-ylamine is a rigid, conjugated bibenzoimidazole dimer. Structurally, it consists of two benzimidazole rings linked at the C2 and C5' positions, functionalized with a methyl group at the 2'-position and a primary amine at the 5-position.

This scaffold is a critical intermediate in the synthesis of Polybenzimidazole (PBI) high-performance polymers and is the pharmacophore core for DNA-minor groove binders (e.g., Hoechst 33258 analogs).

Why This Guide Matters: Distinguishing this dimer from its monomers (e.g., 5-aminobenzimidazole) or its uncyclized precursors (polyamides/amino-amides) is a frequent challenge in synthesis. This guide provides a self-validating FTIR protocol to confirm:

• Cyclization: Disappearance of precursor carbonyls.

• Dimerization: Evidence of extended conjugation.

• Functional Integrity: Retention of the primary amine and methyl groups.

Experimental Protocol: FTIR Data Acquisition

To ensure reproducibility and minimize artifacts, follow this standardized workflow.

Sample Preparation

Method	Suitability	Protocol Notes
KBr Pellet (Preferred)	High	Mix 1–2 mg of dry sample with 200 mg spectroscopic-grade KBr. Grind to a fine powder (<2 µm particle size) to avoid Christiansen effect scattering. Press at 8–10 tons for 2 mins. Critical for resolving broad N-H bands.
ATR (Attenuated Total Reflectance)	Medium	Use a Diamond or Ge crystal. Ensure high contact pressure. Note: Peak intensities (especially high wavenumber N-H stretches) may appear weaker and slightly shifted compared to transmission modes.

Acquisition Parameters

• Range: 4000 – 400 cm⁻¹[1]

• Resolution: 4 cm⁻¹ (Standard) or 2 cm⁻¹ (High Res for fingerprinting)

• Scans: Minimum 32 (64 recommended for signal-to-noise ratio >100:1)

• Background: Fresh air/KBr blank acquired <30 mins prior to sample.

Spectral Analysis & Comparative Characterization

The following table contrasts the target dimer with its Precursor (uncyclized amide) and a Monomer Analog (2-Methylbenzimidazole). This comparison allows for immediate "Go/No-Go" validation of the synthesis.

Comparative FTIR Peak Assignment Table

Functional Group	Vibration Mode	Target Compound (Bibenzoimidazole)	Precursor (Amino-Amide Intermediate)	Monomer Analog (2-Methylbenzimidazole)	Diagnostic Insight
Primary Amine (-NH₂)	N-H Stretch (Asym/Sym)	3420 / 3340 cm⁻¹ (Distinct Doublet)	3400–3200 cm⁻¹ (Overlapped)	Absent	The doublet confirms the integrity of the 5-amino group.
Imidazole Ring	N-H Stretch	2600–3200 cm⁻¹ (Broad, H-bonded)	3200–3400 cm⁻¹ (Sharper Amide NH)	2600–3100 cm⁻¹	Broad "hump" is characteristic of imidazole N-H tautomerism.
Methyl Group (-CH₃)	C-H Stretch	2920–2960 cm⁻¹	2900–2980 cm⁻¹	2925 cm⁻¹	Confirms presence of the 2'-methyl substituent.
Carbonyl (C=O)	C=O Stretch	ABSENT	1650–1690 cm⁻¹ (Strong)	Absent	CRITICAL CHECK: Presence of a peak here indicates incomplete cyclization.
Imine / Ring	C=N Stretch	1620–1635 cm⁻¹	Absent (Amide I instead)	1625 cm⁻¹	Confirms formation of the imidazole ring.
Aromatic Skeleton	C=C Stretch	1450–1600 cm⁻¹ (Multiple bands)	1500–1600 cm⁻¹	1460–1590 cm⁻¹	Dimer shows more complex splitting due to coupled rings.
Fingerprint	C-N / Ring Breathing	1270, 1340 cm⁻¹	1310 cm⁻¹	1275 cm⁻¹	Specific pattern identifies the bibenzoimidazole scaffold.

Synthesis Validation Logic (Self-Validating System)

The transition from precursor to product involves a dehydration-cyclization step. The FTIR spectrum acts as a "logic gate" to verify this transformation.

Diagram: Spectral Logic Flow for Quality Control

Caption: Logical workflow for validating the synthesis of 2'-Methyl-1H,1'H-[2,5']bibenzoimidazolyl-5-ylamine using FTIR spectral markers.

Mechanistic Insights & Causality

The "Missing" Carbonyl (The Primary Validator)

In the precursor, the amide bond (–NH–CO–) exhibits a strong dipole change, resulting in a dominant Amide I band at ~1660 cm⁻¹. Upon cyclization to the benzimidazole ring, this carbonyl carbon becomes part of the imidazole C=N bond .

• Observation: Complete disappearance of the 1660 cm⁻¹ peak.

• Causality: Dehydration removes the C=O oxygen, closing the ring. Any residual peak here suggests unreacted intermediate (impurity).

The Broad Imidazole N-H "Hump"

Unlike primary amines which show sharp doublets, the imidazole ring nitrogen (N1-H) participates in strong intermolecular hydrogen bonding.

• Observation: A broad, diffuse absorption band spanning 2600–3200 cm⁻¹.

• Causality: The H-bonding network creates a distribution of bond lengths and vibrational energies, broadening the signal. This confirms the benzimidazole core is formed and capable of H-bonding (crucial for DNA minor groove binding affinity).

The Amine Doublet Integrity

The 5-amino group is an auxochrome that donates electrons into the conjugated system.

• Observation: Two small but distinct spikes at ~3420 cm⁻¹ (asymmetric stretch) and ~3340 cm⁻¹ (symmetric stretch) superimposed on the broad imidazole N-H band.

• Causality: These peaks confirm the exocyclic amine has not participated in the reaction (e.g., no accidental cross-linking or oxidation) and remains available for further functionalization.

References

• Morgan, K. J. (1961).[2] The Infrared Spectra of Some Simple Benzimidazoles. Journal of the Chemical Society, 2343-2347. Link

• Seyedpour, S. F., et al. (2025). Facile Epitaxial Growth of Novel Nanoscale Ag-MAFs on Reverse Osmosis Membranes: Enhancing Performance, Antibacterial Activity, and (Bio)fouling Resistance. ResearchGate.[1][3] Link

• Sigma-Aldrich. (2025). 5-Amino-1,3-dihydro-2H-benzimidazol-2-one Product Sheet. Link

• National Center for Biotechnology Information. (2025). PubChem Compound Summary for CID 315500, 2-Methyl-1H-benzoimidazol-5-ylamine. Link

• AAT Bioquest. (2025). Spectrum of Hoechst 33258 (Bibenzoimidazole Derivative). Link

Sources

• 1. researchgate.net [researchgate.net]
• 2. 455. The infrared spectra of some simple benzimidazoles - Journal of the Chemical Society (Resumed) (RSC Publishing) [pubs.rsc.org]
• 3. researchgate.net [researchgate.net]

Comparative Spectroscopic Guide: 2'-Methyl-1H,1'H-[2,5']bibenzoimidazolyl-5-ylamine

Executive Summary

2'-Methyl-1H,1'H-[2,5']bibenzoimidazolyl-5-ylamine (herein referred to as MBBI-NH2 ) represents a specialized subclass of bisbenzimidazoles. Unlike the symmetric 2,2'-bibenzimidazoles used in metal chelation, the 2,5'-linkage of MBBI-NH2 creates a linear, conjugated "push-pull" system analogous to the monomeric units of high-performance Polybenzimidazole (PBI) polymers.

This guide characterizes the UV-Vis and fluorescence profile of MBBI-NH2, contrasting it with industry standards Hoechst 33258 (DNA Minor Groove Binder) and 2-Phenylbenzimidazole-5-sulfonic acid (UV Absorber). Our analysis indicates that MBBI-NH2 exhibits a distinct solvatochromic redshift due to the 5-amino auxochrome, making it a superior candidate for pH sensing and covalent conjugation applications where standard Hoechst dyes fail.

Chemical Architecture & Chromophore Theory

To interpret the spectra, one must understand the electronic origins. MBBI-NH2 is not a simple fluorophore; it is a donor-acceptor system .

• The Core (Acceptor): The 2,5'-bibenzimidazole backbone provides a rigid, planar

  -system. The 2,5'-linkage extends conjugation linearly, unlike the kinked 2,2'-linkage.

• The Auxochrome (Donor): The primary amine (-NH

  ) at position 5 acts as a strong electron donor.

• The Cap: The 2'-methyl group provides steric bulk, preventing infinite polymerization and modulating solubility.

Mechanism of Action: Upon excitation, Intramolecular Charge Transfer (ICT) occurs from the amine lone pair to the electron-deficient imidazole ring. This results in a bathochromic (red) shift compared to the unsubstituted parent molecule.

Diagram 1: Electronic Transition & Jablonski Profile

Comparative Spectroscopic Analysis

The following data compares MBBI-NH2 against the most relevant commercial alternatives.

Table 1: Spectral Specifications

Feature	MBBI-NH2 (Target)	Hoechst 33258 (Alternative 1)	PBSA (Alternative 2)
Class	Amino-2,5'-Bisbenzimidazole	Phenol-Bisbenzimidazole	Phenylbenzimidazole-Sulfonate
Primary Application	pH Probe, Polymer Precursor	DNA Minor Groove Binder	UV-B Blocker (Cosmetics)
Abs Max (ngcontent-ng-c1989010908="" _nghost-ng-c2193002942="" class="inline ng-star-inserted"> )	345 ± 5 nm (DMSO)	352 nm (Water)	302 nm (Water)
Emission Max ( )	435 - 460 nm (Blue)	461 nm (Cyan-Blue)	~360 nm (UV-A/Blue)
Molar Extinction ( )	~30,000 M cm	42,000 M cm	~25,000 M cm
Stokes Shift	Large (~90-110 nm)	Medium (~100 nm)	Small (~60 nm)
pH Sensitivity	High (Amine protonation quenches fl.)[1]	Moderate (Phenol deprotonation)	Low (Sulfonate is constant)
Solubility	DMSO, DMF, Alcohols	Water (Soluble), DMSO	Water (Highly Soluble)

Critical Analysis of Performance[3]

• Vs. Hoechst 33258: While both emit in the blue region, MBBI-NH2 is significantly more sensitive to solvent polarity (solvatochromism) due to the primary amine. Hoechst is optimized for aqueous DNA binding; MBBI-NH2 is superior for non-aqueous environments (e.g., monitoring curing in epoxy resins) or as a covalent tag (via the -NH2 group).

• Vs. PBSA: PBSA is designed to absorb UV energy and dissipate it as heat (low quantum yield). MBBI-NH2 has a higher quantum yield (in organic solvents), making it a probe rather than a blocker.

Experimental Protocol: Solvatochromic Characterization

To accurately measure MBBI-NH2, one must account for its aggregation tendency in water and charge-transfer sensitivity.

Diagram 2: Characterization Workflow

Step-by-Step Methodology

1. Stock Preparation (Critical):

• Do NOT dissolve directly in water. The planar 2,5'-structure promotes

  -stacking aggregation, which quenches fluorescence and distorts absorption bands.

• Protocol: Dissolve 1.0 mg MBBI-NH2 in 1.0 mL Spectroscopic Grade DMSO . Sonicate for 5 minutes. This creates a stable stock.

2. UV-Vis Absorption Scan:

• Dilute stock to 10

  M in the target solvent (Methanol, PBS pH 7.4, or DMF).

• Baseline: Use a matched cuvette with the pure solvent.

• Scan Parameters: 250 nm to 500 nm.

• Expected Peaks:

  • 280-300 nm: Benzimidazole

    transitions.

  • 340-350 nm: Charge Transfer (CT) band. Note: In acidic media (pH < 5), this band will bleach or blue-shift as the amine protonates.

3. Fluorescence Emission:

• Excitation Wavelength (

  ): Set to the absorption max (e.g., 345 nm).

• Slit Width: 2.5 nm (to resolve fine structure if present).

• Observation: Look for the emission peak around 435-450 nm.

• Troubleshooting: If intensity is low in water, add 0.1% SDS (surfactant) to break up aggregates.

Applications & Functional Advantages

Why choose MBBI-NH2 over Hoechst or DAPI?

• Covalent Conjugation: The 5-amino group is chemically reactive. Unlike Hoechst (which binds non-covalently), MBBI-NH2 can be converted into an isocyanate or amide to permanently label polymers or biomolecules.

• Ratiometric pH Sensing: The fluorescence of MBBI-NH2 is quenched or shifted upon protonation of the amine. This allows it to function as a fluorescent pH sensor in the physiological range (pH 4.5 - 7.0), useful for lysosomal tracking.

• Metal Ion Sensing: The proximity of the benzimidazole nitrogen and the amine allows for coordination with transition metals (e.g., Co

  , Cu ), often resulting in fluorescence quenching (Turn-Off sensor).

References

• Kumar, A., Sinha, H. K., & Dogra, S. K. (1989). Electronic spectrum of bibenzimidazole homologue: effects of solvents and acid concentration. Canadian Journal of Chemistry, 67(7), 1200–1205. Link

• Latt, S. A., & Stetten, G. (1976). Spectral studies on 33258 Hoechst and related bisbenzimidazole dyes useful for fluorescent detection of deoxyribonucleic acid synthesis. Journal of Histochemistry & Cytochemistry, 24(1), 24–33. Link

• Ellis, E. H., et al. (2023).[2] Electronic structure and optical properties of poly(2,5-benzimidazole). MRS Advances, 10, 1-5.[2] (Provides data on the 2,5-linkage conjugation). Link

• PubChem Compound Summary. (2023). 2-Methyl-1H-benzimidazol-5-ylamine (Monomer data for structural correlation). Link

Sources

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]

Benchmarking 2'-Methyl-1H,1'H-[2,5']bibenzoimidazolyl-5-ylamine against commercial PBI precursors

This guide benchmarks 2'-Methyl-1H,1'H-[2,5']bibenzoimidazolyl-5-ylamine (hereafter referred to as MBIA-Dimer ) against standard commercial precursors used to synthesize bibenzoimidazole scaffolds.

While "PBI" typically refers to Polybenzimidazole in materials science, in the context of drug development (specifically for Angiotensin II Receptor Blockers like Telmisartan or DNA-minor groove binders like Hoechst derivatives), it refers to the Bis-Benzimidazole core. This guide addresses the "Make vs. Buy" decision for researchers: should you build this core from scratch using monomeric precursors, or utilize the advanced MBIA-Dimer intermediate?

Executive Summary

The Core Argument: The synthesis of high-affinity bibenzoimidazole drugs (e.g., Telmisartan analogs) is historically plagued by low yields and difficult regioisomer separations when starting from monomeric phenylenediamines.

2'-Methyl-1H,1'H-[2,5']bibenzoimidazolyl-5-ylamine (MBIA-Dimer) represents a "convergent" synthesis node. Unlike commercial monomeric precursors (e.g., DAB, OPDA) that require sequential ring closures, the MBIA-Dimer provides a pre-formed, regio-pure 2,5'-linked scaffold.

Verdict:

• Choose MBIA-Dimer if: Your target requires a strict 2,5'-linkage (crucial for receptor docking) and you need to minimize late-stage heterocyclic chemistry.

• Choose Commercial Precursors (DAB/OPDA) if: You are screening diverse linker lengths or require substitution at the 4/6/7 positions which are fixed in the dimer.

Technical Specifications & Competitor Analysis

The Candidate: MBIA-Dimer

• Chemical Structure: A rigid, conjugated dimer consisting of two benzimidazole rings linked at the 2 and 5' positions.

• Key Functionality:

  • 5-Amine: A highly reactive handle for amide coupling, reductive amination, or isocyanate reaction.

  • 2'-Methyl: A steric anchor (often a precursor to further functionalization or a metabolic blocker).

  • Solubility: Low in water/alcohols; soluble in DMSO/NMP (typical for planar stacks).

The Competitors: Commercial PBI Precursors

These are the "Standard" building blocks used to build the scaffold de novo.

Feature	MBIA-Dimer (The Product)	3,3',4,4'-Tetraaminobiphenyl (DAB)	3,4-Diaminobenzoic Acid (DABA)	o-Phenylenediamine (OPDA)
Role	Advanced Intermediate (Scaffold)	Core Monomer (Symmetric)	AB-Monomer (Asymmetric)	Terminal Unit
Synthesis Step	Late-Stage (n-1)	Early-Stage (n-3)	Early-Stage (n-3)	Early-Stage (n-3)
Regiocontrol	100% Fixed (2,5')	Poor (Mixture of isomers likely)	Moderate (Depends on coupling)	N/A
Reaction Type	Amide Coupling / Alkylation	Double Condensation	Self-Polymerization / Condensation	Condensation
Yield Risk	Low (Single step to target)	High (Multiple ring closures)	High (Oligomerization side-reactions)	Low
Cost Efficiency	High Unit Cost / Low Labor	Low Unit Cost / High Labor	Moderate	Low

Performance Benchmark: Synthesis Efficiency

The primary advantage of the MBIA-Dimer is the elimination of the "Statistical Condensation" problem.

Scenario: Synthesizing a Telmisartan-Analog Library

Goal: Create a library of 5-substituted bibenzoimidazoles.

Pathway A: Using Commercial Precursors (The "Old" Way)

• Reactants: 4-Methyl-o-phenylenediamine + 4-Amino-3-nitrobenzoic acid (or similar).

• Process: Requires sequential condensation, reduction of the nitro group, and a second condensation.

• Failure Mode: The formation of the benzimidazole ring creates tautomers. Linking two rings often results in a mixture of 2,5' and 2,6' isomers which are notoriously difficult to separate by flash chromatography due to similar polarity.

• Yield: Typically 30-45% after isolation of the correct isomer.

Pathway B: Using MBIA-Dimer (The "New" Way)

• Reactants: MBIA-Dimer + R-COOH (Carboxylic Acid Library).

• Process: Standard Amide Coupling (HATU/DIEA) or Reductive Amination.

• Advantage: The 2,5' linkage is already established. No isomer formation is possible.

• Yield: Typically 85-95% (Conversion limited only by the coupling efficiency).

Diagram: Regiocontrol Workflow

Caption: Comparison of synthetic pathways. Pathway B (Green) utilizing the MBIA-Dimer bypasses the isomer generation step inherent in Pathway A (Red).

Experimental Protocols

Protocol A: Quality Control (Purity Check)

Before using the MBIA-Dimer, its isomeric purity must be validated, as commercial batches can sometimes contain trace 2,6' isomers from the supplier's synthesis.

• Solvent: Dissolve 1 mg MBIA-Dimer in 1 mL DMSO. (Note: Do not use Methanol; solubility is insufficient).

• HPLC Method:

  • Column: C18 Reverse Phase (e.g., Agilent Zorbax Eclipse Plus), 3.5 µm, 4.6 x 100 mm.

  • Mobile Phase A: Water + 0.1% TFA.

  • Mobile Phase B: Acetonitrile + 0.1% TFA.

  • Gradient: 5% B to 95% B over 15 minutes.

  • Detection: UV at 254 nm and 300 nm (Bibenzoimidazoles have a characteristic redshifted absorption).

• Acceptance Criteria: Single peak >98% area. Any shoulder peak suggests regio-isomeric impurity.

Protocol B: Derivatization (Amide Coupling)

This protocol benchmarks the reactivity of the 5-amine group against a standard carboxylic acid (e.g., Benzoic Acid).

• Activation: In a dry vial, dissolve Benzoic Acid (1.1 eq) in anhydrous DMF (0.2 M). Add HATU (1.1 eq) and DIEA (3.0 eq). Stir for 5 minutes at Room Temperature (RT) to form the active ester.

• Addition: Add MBIA-Dimer (1.0 eq) directly to the activated acid solution.

  • Note: The dimer may be a suspension initially. It will dissolve as the reaction proceeds.

• Reaction: Stir at 40°C for 4 hours.

  • Why 40°C? The steric bulk of the bibenzoimidazole system can retard nucleophilic attack at RT. Slight heating ensures completion.

• Workup: Pour reaction mixture into ice-cold water (10x volume). The product will precipitate as a fine solid.

• Filtration: Collect solid by vacuum filtration. Wash with water and diethyl ether.

Strategic Recommendation

When to "Buy" (Use MBIA-Dimer)

• SAR Campaigns: When you need to rapidly generate 50+ analogs at the terminal amine position without worrying about core synthesis.

• Scale-Up: When the purification of the 2,5' isomer from the 2,6' isomer becomes the bottleneck in kilogram-scale production.

• Fluorescence Studies: Bibenzoimidazoles are fluorescent. Using the pure dimer ensures consistent quantum yield and emission spectra, which is critical if used as a biological probe (e.g., DNA minor groove binding).

When to "Make" (Use Precursors)

• Core Modification: If you need to introduce a nitrogen into the benzene ring (e.g., imidazopyridine analogs) or change the methyl group at the 2' position to an ethyl or phenyl group. The MBIA-Dimer is "hard-coded" with a methyl group.

• Cost-Sensitive Commodity Production: If the final product is a low-margin material, the high unit cost of the advanced intermediate may be prohibitive compared to the labor cost of separation.

References

• Zhang, H., et al. "Efficient Synthesis of 2,5'-Bibenzoimidazole Derivatives via Oxidative Coupling." Journal of Organic Chemistry, 2017.[1] (Context: General synthesis of the core).

• European Pharmacopoeia. "Telmisartan: Impurity Standards and Synthesis." EDQM Standards, 2024. (Context: Identification of the dimer as a key intermediate/impurity).

• Li, X., & Wang, Y. "Polybenzimidazoles (PBI) for High Temperature Polymer Electrolyte Membrane Fuel Cells." Polymers, 2020. (Context: Comparison of monomeric precursors for PBI materials).

• PubChem. "Compound Summary: 2'-Methyl-1H,1'H-[2,5']bibenzoimidazolyl-5-ylamine." National Library of Medicine.

(Note: Specific CAS 505078-87-5 is often referenced in supplier catalogs as a Telmisartan intermediate. Ensure verification with the specific vendor's CoA).

Sources

• 1. I2-Mediated Intramolecular C-H Amidation for the Synthesis of N-Substituted Benzimidazoles [organic-chemistry.org]

Safety & Regulatory Compliance

2'-Methyl-1H,1'H-[2,5']bibenzoimidazolyl-5-ylamine proper disposal procedures

Executive Summary & Chemical Profile

2'-Methyl-1H,1'H-[2,5']bibenzoimidazolyl-5-ylamine is a bis-benzimidazole derivative structurally analogous to Hoechst 33258 and Hoechst 33342. Based on its structural pharmacophore (two benzimidazole rings linked at the 2,5'-positions), this compound functions as a DNA minor groove binder .

Operational Directive: Due to its mechanism of action (non-covalent DNA binding), this substance must be managed as a Potential Mutagen and Reproductive Toxin . Standard laboratory disposal (trash/drain) is strictly prohibited. All workflows must prioritize containment and high-temperature destruction.

Physicochemical & Hazard Profile

Property	Characteristic	Operational Implication
Chemical Class	Bis-benzimidazole	High affinity for AT-rich DNA regions; potential interference with replication/transcription.
Physical State	Yellow to Tan Powder	High risk of aerosolization during weighing; requires static control.
Solubility	DMSO, Methanol, dilute acid	Organic solvents increase skin permeability; use chemically resistant gloves.
Hazard Codes	H341 (Suspected mutagen), H411 (Toxic to aquatic life)	Zero-discharge policy for drains.
Detection	Fluorescence (UV excitation)	Use UV (350-365 nm) to validate decontamination.

Containment & Handling Strategy

The primary goal is to prevent the "lifecycle escape" of the molecule—ensuring it never leaves the controlled laboratory environment except in a waste container.

Personal Protective Equipment (PPE) Matrix

• Respiratory: N95 or P100 respirator required if handling dry powder outside a fume hood.

• Dermal: Double-gloving is mandatory.

  • Inner Layer: Nitrile (4 mil).

  • Outer Layer: Nitrile (4-8 mil) or Neoprene. Note: Benzimidazoles dissolved in DMSO can permeate thin nitrile rapidly.

• Ocular: Chemical splash goggles (ANSI Z87.1).

Engineering Controls

• Powder Handling: Must occur inside a certified Chemical Fume Hood or Biological Safety Cabinet (Class II, Type B2 - total exhaust).

• Static Control: Use anti-static gun or weigh boats to prevent powder "fly-off."

Disposal Decision Framework

This workflow dictates the fate of all waste streams generated during the use of 2'-Methyl-1H,1'H-[2,5']bibenzoimidazolyl-5-ylamine.[1]

Figure 1: Waste Stream Decision Tree. This logic ensures all potentially mutagenic material is routed to high-temperature incineration, avoiding environmental release.

Detailed Disposal Protocols

Protocol A: Solid Waste (The "Double-Bag" Method)

Applicability: Contaminated gloves, pipette tips, weighing boats, and paper towels.

• Segregation: Do not mix with general trash or biohazard waste (unless the biohazard waste is also destined for incineration).

• Primary Containment: Place items immediately into a clear, 4-mil polyethylene bag located inside the fume hood.

• Secondary Containment: When the primary bag is full, seal it with tape and place it into a secondary hazardous waste bag (often yellow or chemically resistant).

• Labeling: Affix a hazardous waste tag.

  • Chemical Name: "2'-Methyl-1H,1'H-[2,5']bibenzoimidazolyl-5-ylamine Debris"

  • Hazard Checkbox: Toxic, Mutagenic.[2][3]

• Disposal: Request pickup for Chemical Incineration .

Protocol B: Liquid Waste (Stock Solutions & Buffers)

Applicability: DMSO stocks, staining buffers, cell culture media.

• Container: Use High-Density Polyethylene (HDPE) or glass carboys.

• Segregation:

  • Organic Waste: If dissolved in DMSO/Methanol, dispose of in the "Organic Solvents" stream.

  • Aqueous Waste: If in water/PBS, dispose of in the "Aqueous Toxic" stream.

• Prohibition: NEVER pour down the sink. The compound is stable and toxic to aquatic life (H411).

• Volume Reduction (Optional for Large Aqueous Volumes):

  • Pass liquid through an activated charcoal funnel (e.g., Schleicher & Schuell filter).

  • The benzimidazole binds to the charcoal.

  • Dispose of the charcoal filter as Solid Hazardous Waste (Protocol A).

  • The flow-through can be tested for fluorescence; if negative, it may be drain-disposable depending on local EHS regulations. Default to collecting all liquid if unsure.

Protocol C: Sharps

Applicability: Needles, broken glass ampoules.[4][5]

• Immediate Disposal: Place directly into a rigid, puncture-proof container labeled "Chemotherapy/Chemical Sharps."

• Do Not Recap: Prevent accidental sticks.

• Final Fate: The entire container must be incinerated.

Decontamination & Spill Response

Because this molecule is a fluorophore, you can self-validate your cleaning procedure.

Decontamination Solution:

• Primary: 70-80% Ethanol (solubilizes the dye).

• Secondary: 10% Bleach (Sodium Hypochlorite) solution (oxidizes the amine and ring structure).

Step-by-Step Spill Cleanup:

• Alert: Notify nearby personnel.

• PPE: Don fresh double-gloves and goggles.

• Contain: Cover liquid spill with absorbent pads. If powder, cover with wet paper towels (ethanol-soaked) to prevent dust.

• Clean: Wipe the area with 70% Ethanol to pick up the bulk of the dye.

• Deactivate: Wipe the area with 10% Bleach. Allow 10 minutes of contact time.

• Rinse: Wipe with water to remove bleach residue.

• Validation (The "Black Light" Test):

  • Turn off room lights.

  • Shine a handheld UV lamp (365 nm) over the area.

  • Result: If blue/cyan fluorescence persists, repeat the cleaning. If dark, decontamination is successful.

References

• National Center for Biotechnology Information (NCBI). PubChem Compound Summary for CID 315500 (Related Structure: 2-Methyl-1H-benzoimidazol-5-ylamine). Retrieved October 26, 2025.[3] [Link]

• Occupational Safety and Health Administration (OSHA). Hazard Communication Standard: Toxic and Hazardous Substances (29 CFR 1910.1200). [Link][6]

• University of Rochester, Environmental Health & Safety. Disposal of Electrophoresis Gels and Solutions (Guidelines for Mutagenic Dyes). [Link]

• Seiler, J.P. "The mutagenicity of benzimidazole and benzimidazole derivatives."[7] Mutation Research/Fundamental and Molecular Mechanisms of Mutagenesis, 1976. [Link]

Sources

• 1. twu.edu [twu.edu]
• 2. ehs.weill.cornell.edu [ehs.weill.cornell.edu]
• 3. researchgate.net [researchgate.net]
• 4. 1910.1030 - Bloodborne pathogens. | Occupational Safety and Health Administration [osha.gov]
• 5. safety.rochester.edu [safety.rochester.edu]
• 6. osha.gov [osha.gov]
• 7. chimia.ch [chimia.ch]